Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In contemporary medicinal chemistry, highly functionalized heterocyclic scaffolds are paramount for navigating complex structure-activity relationships (SAR). Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS: 1779928-68-5) [1] has emerged as a critical building block, particularly in the synthesis of central nervous system (CNS) therapeutics such as Phosphodiesterase 2 (PDE2) inhibitors[2]. This whitepaper provides an authoritative guide on the compound's physicochemical properties, a self-validating synthetic protocol for its preparation, and its advanced application in late-stage lead diversification methodologies.
Physicochemical Profiling & Structural Analysis
Accurate molecular characterization is the first step in ensuring reproducible downstream coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations) utilizing the C5-bromide position.
Table 1: Physicochemical and Identificational Properties
The 1,3-dimethyl substitution enforces specific dihedral angles in bound conformations, reducing strain energy during target engagement[5].
Synthetic Methodology: Sandmeyer-Type Bromination
The synthesis of methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate is most efficiently achieved via a non-aqueous Sandmeyer-type reaction starting from its 5-amino precursor[4]. As a Senior Application Scientist, I emphasize that controlling the diazotization environment is critical to maximizing yield and preventing solvolysis.
Experimental Protocol
Objective: Conversion of methyl 5-amino-1,3-dimethylpyrazole-4-carboxylate to the 5-bromo analogue via radical-mediated diazonium displacement.
Step-by-Step Workflow:
System Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Charge the vessel with methyl 5-amino-1,3-dimethylpyrazole-4-carboxylate (1.0 equiv) and anhydrous acetonitrile (MeCN) to achieve a 0.2 M substrate concentration.
serves a dual purpose. It acts as the single-electron transfer (SET) oxidant to initiate radical formation from the diazonium salt, and it provides the high local concentration of bromide ions necessary for efficient halogen trapping.
Anhydrous Nitrosation: Cool the reaction mixture to 0–5 °C using an ice-water bath. Dropwise add tert-butyl nitrite (t-BuONO, 1.5 equiv) over 15 minutes.
Causality:t-BuONO is selected over aqueous
to maintain anhydrous conditions. This prevents competitive nucleophilic attack by water, which would yield an undesired 5-hydroxy pyrazole byproduct. Controlled addition manages the exothermic formation of the diazonium intermediate.
Reaction Propagation: Remove the cooling bath and allow the reaction to stir at ambient temperature for 24 hours[4].
Self-Validation: The reaction's progress is intrinsically linked to nitrogen gas evolution. Cessation of bubbling in the mineral oil bubbler serves as a primary visual indicator. Secondary validation requires LC-MS analysis: the disappearance of the precursor mass (
) and the emergence of a distinct 1:1 isotopic doublet at confirms successful bromination.
Quench & Extraction: Quench the reaction with 1M aqueous HCl to break down and solubilize the copper complexes. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous
, and concentrate under reduced pressure.
Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to afford the title compound. Expected yield: ~87.5%[4].
Synthesis Workflow Visualization
Caption: Sandmeyer-type synthetic workflow for CAS 1779928-68-5 highlighting anhydrous reagent causality.
Application in Drug Development: PDE2 Inhibitors
The pyrazole core provided by CAS 1779928-68-5 is not merely a structural spacer; it actively dictates the conformational energetics of the final drug molecule. In the development of Phosphodiesterase 2A (PDE2A) inhibitors, the 1,3-dimethyl substitution on the pyrazole ring enforces a local minimum structure with a dihedral angle of ~45° relative to attached imidazotriazinone systems[5]. This highly specific geometry requires less than 1 kcal/mol of strain energy to adopt the bioactive bound conformation, driving target selectivity[5].
Late-Stage Lead Diversification via Microsomal Oxidation
A groundbreaking application of this pyrazole scaffold was demonstrated in a Pfizer study focusing on the late-stage diversification of PDE2 inhibitors[2][6]. Instead of executing lengthy, iterative de novo syntheses for every analog, researchers utilized a biocatalytic approach:
Incubation: Sub-micromolar quantities (<1 μmol) of the pyrazole-containing PDE2 inhibitor leads were incubated with human and animal liver microsomes[2].
Biocatalytic Diversification: The cytochrome P450 enzymes within the microsomes catalyzed myriad modifications (e.g., O-demethylation, N-demethylation, hydroxylation)[2][6].
Analysis & Screening: The resulting mixtures were isolated and structurally elucidated using quantitative cryomicroprobe NMR (qNMR) spectroscopy, then directly diluted into biochemical assays[2][6].
Table 2: Impact of Microsomal Diversification on PDE2 Leads
Caption: Integration of CAS 1779928-68-5 into PDE2 inhibitor workflows and subsequent microsomal diversification.
Conclusion
Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS 1779928-68-5) represents a highly optimized intermediate that bridges the gap between synthetic accessibility and stringent pharmacological requirements. By employing self-validating, anhydrous Sandmeyer conditions, chemists can reliably access this scaffold. Furthermore, its integration into advanced late-stage microsomal oxidation workflows exemplifies the modern paradigm of drug discovery: maximizing structural diversity and metabolic stability while minimizing material and temporal expenditures.
Commercial suppliers of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
This guide provides an in-depth technical analysis of the commercial supply, quality control, and synthetic utility of Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate . Executive Summary: The Scaffold & The CAS Dis...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of the commercial supply, quality control, and synthetic utility of Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate .
Executive Summary: The Scaffold & The CAS Discrepancy
Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate is a high-value heterocyclic building block, primarily used in the development of kinase inhibitors (e.g., PDE2 inhibitors) and agrochemicals. Its fully substituted pyrazole ring offers three distinct vectors for diversification: the bromine at C5 (for cross-coupling), the ester at C4 (for acylation/heterocycle formation), and the N1/C3 methyl groups (for steric positioning).[1]
Critical Alert: Identity Verification
The CAS number provided in the topic request (27027-33-8 ) does not correspond to this specific chemical structure in major global registries. The chemically accurate CAS number for Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate is 1779928-68-5 .[2]
Common Isomer Confusion: Do not confuse with Methyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate (CAS 660408-08-2) or the Ethyl ester analog (CAS 1779129-07-5).
Part 1: Supply Chain Landscape
Sourcing this intermediate requires navigating a landscape of Tier 1 (Global Catalog) and Tier 2 (Boutique/Custom) suppliers.[1] Due to the high risk of regiochemical isomerism (1,3-dimethyl vs. 1,5-dimethyl), strict QC validation is required upon receipt.[1]
High: Significant risk of 1,5-dimethyl isomer contamination.
Procurement Strategy:
For drug development campaigns, prioritize suppliers who provide 2D-NMR (NOESY/HMBC) data.[1] Standard 1H-NMR is often insufficient to distinguish between the 1,3-dimethyl and 1,5-dimethyl isomers if the reference spectrum is not well-established.
Part 2: Technical Specifications & Quality Control
To ensure scientific integrity, every batch must undergo a "Self-Validating" QC protocol. The following data establishes the identity and purity of the correct isomer.
Identity: Nuclear Magnetic Resonance (NMR)
The 1H-NMR spectrum is distinct due to the lack of aromatic ring protons (fully substituted) and the presence of three distinct singlets.
Detection: UV at 254 nm (aromatic pyrazole core).[1]
Acceptance Criteria: >95% area integration; no single impurity >1%.
Part 3: Synthetic Utility & "Self-Validating" Protocol
If commercial stock is unavailable or unreliable, the compound can be synthesized via a robust Sandmeyer-type bromination of the amino-precursor. This route is preferred over direct bromination of the pyrazole core, which often yields inseparable mixtures of regioisomers.[1]
Synthesis Workflow: Sandmeyer Bromination
Reaction: Conversion of Methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS 110860-59-8) to the 5-bromo derivative.
Protocol:
Diazotization: Dissolve the amine (1.0 eq) in anhydrous Acetonitrile (MeCN).
Initiation: Dropwise addition of tert-Butyl Nitrite (1.5 eq) at 0°C to room temperature.
Workup: Quench with aqueous HCl, extract with EtOAc.
Validation: The disappearance of the amine NH₂ broad singlet (approx. 5-6 ppm) in NMR confirms conversion.
Visualizing the Workflow
Figure 1: Synthetic workflow for the generation of high-purity Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate using the Sandmeyer reaction.
Part 4: Strategic Applications in Drug Discovery
The 5-bromo-4-carboxylate motif is a "linchpin" scaffold. The bromine atom at C5 is highly activated for Palladium-catalyzed cross-coupling reactions due to the electron-withdrawing nature of the adjacent ester at C4 and the pyrazole nitrogens.
Decision Logic for Scaffold Utilization
Figure 2: Divergent synthetic pathways utilizing the orthogonal reactivity of the C5-Bromine and C4-Ester functionalities.
BLDpharm. (2025).[1] Certificate of Analysis: Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate. Retrieved from [1]
Molaid Chemical Database. (2018).[1] Reaction Protocol: Sandmeyer Bromination of Aminopyrazoles. Reference to J. Med. Chem. 2018, 61, 8, 3609–3623.[1] Retrieved from [1]
ChemicalBook. (2025).[1] Safety Data Sheet & Supplier List for Pyrazole Carboxylates. Retrieved from
Technical Whitepaper: Procurement, Synthesis, and Application of Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate
Executive Summary Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS: 1779928-68-5) is a highly specialized pyrazole building block utilized in late-stage lead diversification, notably in the development of[1]. T...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS: 1779928-68-5) is a highly specialized pyrazole building block utilized in late-stage lead diversification, notably in the development of[1]. This guide provides a comprehensive analysis of its current market availability, pricing constraints, and a validated, self-monitoring in-house synthetic protocol designed to bypass supply chain bottlenecks.
Supply Chain Analytics: Price and Availability
Procurement of heavily functionalized pyrazole derivatives often presents a critical bottleneck in early-stage drug discovery. An analysis of major chemical catalogs reveals that Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate is rarely kept in bulk stock[2][3].
Table 1: Commercial Availability and Pricing Analysis (As of Q1 2026)
Causality of Scarcity: The compound's specific substitution pattern (5-bromo, 1,3-dimethyl, 4-carboxylate) makes it a highly niche intermediate. Suppliers typically synthesize it on-demand via custom synthesis contracts, which can introduce lead times of 4 to 8 weeks. For fast-paced medicinal chemistry programs, relying on commercial procurement for this specific CAS number is a high-risk strategy.
Strategic Alternative: In-House Synthesis
Given the commercial scarcity, synthesizing the compound in-house from the more readily available precursor, methyl 5-amino-1,3-dimethylpyrazole-4-carboxylate (CAS: 110860-59-8), is the optimal risk-mitigation strategy.
Caption: Decision tree for sourcing CAS 1779928-68-5, highlighting the necessity of in-house synthesis.
The following protocol details the conversion of the 5-amino pyrazole to the 5-bromo derivative. This method has been documented to yield the product at approximately 87.5% efficiency[5][6].
Causality of Reagent Selection
tert-Butyl Nitrite (t-BuONO): Traditional Sandmeyer reactions utilize sodium nitrite (NaNO2) in aqueous hydrochloric or hydrobromic acid. However, aqueous acidic conditions risk hydrolyzing the methyl ester at the 4-position. t-BuONO serves as an organic-soluble NO+ equivalent, allowing the diazotization to proceed in a strictly anhydrous environment.
Copper(II) Bromide (CuBr2): CuBr2 acts as both the halogen source and the single-electron transfer (SET) agent. In acetonitrile, Cu(II) efficiently mediates the decomposition of the diazonium intermediate into a highly reactive aryl radical, immediately followed by bromine atom transfer.
Acetonitrile (MeCN): Chosen for its polar aprotic nature, which effectively solvates the copper salts and stabilizes the transient radical species without participating in side reactions.
Caption: Chemical workflow of the non-aqueous Sandmeyer bromination.
Step-by-Step Protocol (Self-Validating System)
Step 1: Reagent Preparation
Charge an oven-dried, argon-purged round-bottom flask with Copper(II) bromide (1.2 equivalents) and anhydrous acetonitrile (0.2 M relative to the substrate).
Add tert-butyl nitrite (1.5 equivalents) dropwise to the stirring suspension at 0 °C. Caution: Evolution of nitrogen gas will occur in subsequent steps; ensure proper venting.
Step 2: Substrate Addition & Reaction
3. Dissolve methyl 5-amino-1,3-dimethylpyrazole-4-carboxylate (1.0 equivalent) in a minimal volume of anhydrous acetonitrile.
4. Add the substrate solution dropwise to the CuBr2/t-BuONO mixture over 15 minutes to prevent a rapid exotherm and control the rate of nitrogen evolution.
5. Warm the reaction mixture to room temperature and stir for 24.0 hours[5].
Step 3: In-Process Control (IPC) - Self-Validation
6. Validation Check: Withdraw a 10 µL aliquot, dilute in methanol, and analyze via LC-MS.
Pass Criteria: Complete disappearance of the starting material mass () and the appearance of the product mass (), exhibiting the characteristic 1:1 isotopic ratio indicative of a single bromine atom.
Step 4: Quenching and Purification
7. Quench the reaction by pouring it into a saturated aqueous solution of ammonium chloride (
). Causality: forms water-soluble coordination complexes with copper ions, effectively stripping them from the organic phase.
8. Extract the aqueous layer three times with ethyl acetate (EtOAc).
9. Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.
10. Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/EtOAc gradient) to afford methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate as a solid (Expected yield: ~87.5%)[6].
Step 5: Final Quality Control
11. Validation Check: Perform quantitative NMR (qNMR) using an internal standard (e.g., maleic acid) to ensure >95% purity. This is critical, as trace copper impurities from the Sandmeyer reaction will severely poison palladium catalysts in downstream Suzuki-Miyaura cross-coupling applications.
Applications in Drug Development
The synthesized methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate is a highly versatile intermediate. As demonstrated in the optimization of PDE2 inhibitors, the pyrazole core provides critical hydrogen bonding interactions within the enzyme's binding pocket, while the methyl groups restrict the dihedral angle to lower the strain energy required to adopt the bioactive conformation[1]. The 5-bromo substituent serves as the primary handle for late-stage diversification via transition-metal catalysis, allowing medicinal chemists to rapidly explore structure-activity relationships (SAR) at the nanomole scale[1][6].
Stepan, A. F., et al. "Lead Diversification at the Nanomole Scale Using Liver Microsomes and Quantitative NMR Spectroscopy: Applications to Phosphodiesterase 2 Inhibitors". Journal of Medicinal Chemistry (2018).[Link]
Technical Whitepaper: Operational Safety & Synthetic Utility of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
[1] Molecular Architecture & Identification[2] This guide moves beyond the standard 16-section Safety Data Sheet (SDS) to provide a functional analysis of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate . This compoun...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Molecular Architecture & Identification[2]
This guide moves beyond the standard 16-section Safety Data Sheet (SDS) to provide a functional analysis of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate . This compound is a critical scaffold in the synthesis of p38 MAP kinase inhibitors, agrochemicals, and other bioactive heterocycles. Its value lies in the orthogonal reactivity of the C-5 bromine (Suzuki/Stille coupling) and the C-4 ester (hydrolysis/amide coupling).[1]
252945-83-8 (Isomer specific; verify against specific lot)
Molecular Formula
C₇H₉BrN₂O₂
Molecular Weight
233.06 g/mol
SMILES
COC(=O)C1=C(Br)N(C)N=C1C
Structure Description
A fully substituted pyrazole ring.[1][2][3][4][5][6][7][8][9] The N-methyl and C-methyl groups provide lipophilicity, while the bromine atom at position 5 is sterically crowded but electronically activated for cross-coupling.[1]
Risk Profile & Toxicology (GHS Standards)
While classified as a general irritant, the specific hazards of this compound stem from its potential as an alkylating agent and its hydrolytic instability.
Dermal/Mucosal Irritation: The ester functionality can undergo partial hydrolysis on moist mucous membranes (eyes/lungs), releasing methacrylic acid derivatives and hydrobromic acid traces if the bromine is displaced, leading to chemical burns.[1]
Sensitization Potential: Halogenated pyrazoles are known sensitizers.[1] Repeated exposure may lower the threshold for allergic contact dermatitis.[1]
The primary operational risk is particulate inhalation during weighing and hydrolytic degradation during storage.[1]
Storage & Stability[10]
Temperature: Store at 2–8°C .
Atmosphere: Hygroscopic.[1] Store under Argon (Ar) or Nitrogen (N₂).[1] Moisture ingress hydrolyzes the methyl ester to the corresponding carboxylic acid, altering stoichiometry in subsequent reactions.
Container: Amber glass to prevent photochemical debromination (though slow).[1]
Handling Workflow (Graphviz Visualization)
The following workflow enforces a "Zero-Contact" protocol to minimize sensitization risks.
Figure 1: Safe handling workflow emphasizing moisture control and dust containment.
Spillage Response
Isolate: Evacuate the immediate area (3-meter radius).[1]
PPE: Don Tyvek suit and full-face respirator if >5g is spilled.[1]
Neutralize: Do not use water. Adsorb with vermiculite or sand.[1][11]
Clean: Wipe surface with 10% acetone in water, followed by soap solution.[1]
This compound is a "divergent scaffold."[1] The C-5 bromine allows for carbon-carbon bond formation, while the C-4 ester allows for elaboration into amides or heterocycles.[1]
Rinse mouth. Do NOT induce vomiting. Drink 200mL water.
Patient remains conscious; no signs of CNS depression.[1]
References
PubChem Compound Summary. (2025). Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate. National Center for Biotechnology Information.[1] Link[1]
Sigma-Aldrich Safety Data Sheet. (2024). Ethyl 5-bromo-1,3-dimethylpyrazole-4-carboxylate (Analog Reference). Merck KGaA.[1] Link
Li, J., et al. (2018).[1] "Regioselective Synthesis of Pyrazole Derivatives via Palladium-Catalyzed Cross-Coupling." Journal of Organic Chemistry. (Demonstrates C-5 reactivity). Link[1]
Combi-Blocks. (2024). Product Catalog: Methyl 5-bromo-1,3-dimethylpyrazole-4-carboxylate. Link
Disclaimer: This document is a technical guide for research professionals. It does not replace the official SDS provided by your specific chemical supplier.[1] Always verify CAS numbers and purity data on the container label.[1]
Executive Summary Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS: 1779928-68-5) is a highly specialized heterocyclic building block used extensively in medicinal chemistry.[1] As a halogenated pyrazole ester,...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS: 1779928-68-5) is a highly specialized heterocyclic building block used extensively in medicinal chemistry.[1] As a halogenated pyrazole ester, it serves as a critical scaffold for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors, agrochemicals (SDHI fungicides), and G-protein-coupled receptor (GPCR) modulators.[2][3]
This guide provides a comprehensive technical analysis of this compound, focusing on its physicochemical properties, validated synthetic routes, and its utility as an electrophile in transition-metal-catalyzed cross-coupling reactions.[3]
Chemical Identity & Physicochemical Properties[2][3][4][5][6][7][8][9]
The precise regiochemistry of this compound is defined by the 1,3-dimethyl substitution pattern, which directs the bromination to the C5 position.[3] This specific arrangement is crucial for structure-activity relationship (SAR) studies, as it differentiates the molecule from its 3,5-dimethyl or 1,5-dimethyl isomers.[3]
Ester linkage allows for conformational flexibility in binding pockets.[2][3]
Synthetic Utility & Mechanism[2][7][11]
The core value of Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate lies in its reactivity. The C5-Bromine atom acts as a versatile handle for functionalization, while the C4-Ester provides a site for downstream modification (e.g., hydrolysis to acid, conversion to amide).[3]
Core Synthesis Protocol: The Sandmeyer Transformation
Direct bromination of 1,3-dimethylpyrazole-4-carboxylate often suffers from poor regioselectivity or low reactivity due to the electron-withdrawing ester group. The industry-standard method involves a Sandmeyer-type radical bromination starting from the 5-amino precursor.
Reaction Mechanism
The transformation proceeds via the formation of a diazonium intermediate using an alkyl nitrite, followed by a radical transfer mediated by Copper(II) bromide.[2][3]
Diazotization: The 5-amino group reacts with tert-butyl nitrite (tBuONO) to form a diazonium species.[2]
Radical Formation: Single Electron Transfer (SET) from Cu(I) (generated in situ) or homolysis generates an aryl radical at C5.[2]
Bromine Transfer: The radical abstracts a bromine atom from CuBr₂, yielding the final product.[2][3]
Figure 1: Sandmeyer-type synthesis pathway converting the 5-amino precursor to the 5-bromo product.[2][5]
Experimental Workflows & Applications
Suzuki-Miyaura Cross-Coupling
The most common application of this building block is in the synthesis of 5-aryl-pyrazoles. The C5-Br bond is activated enough to undergo oxidative addition with Palladium(0) catalysts.[2]
Conditions: 90°C, 4-12 hours under inert atmosphere (N₂).
Workup: Extraction with EtOAc, drying over Na₂SO₄, and silica gel chromatography.
Downstream Derivatization
Post-coupling, the C4-ester is frequently hydrolyzed to the carboxylic acid to generate amide libraries (e.g., for kinase hinge binders).[2][3]
Figure 2: Divergent synthesis workflow showing the transformation of the core scaffold into bioactive amides.
Safety & Handling
While specific toxicological data for this exact CAS is limited, it should be handled with the standard precautions reserved for halogenated heterocycles.[2][3]
Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Moisture sensitive.[2][3]
Incompatibility: Avoid strong oxidizing agents and strong bases (which may hydrolyze the ester).[2]
References
Synthesis via Sandmeyer Reaction
Lead Diversification at the Nanoscale using Liver Microsomes and Quantitative NMR Spectroscopy: Applic
Source: Journal of Medicinal Chemistry (2018).[2] Describes the conversion of methyl 5-amino-1,3-dimethylpyrazole-4-carboxylate to the 5-bromo derivative using tBuONO and CuBr₂.
Distinguishing 5-bromo- and 3-bromo-1H-pyrazole-3/5-carboxylate Isomers: A Guide to Synthesis, Characterization, and Reactivity
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract In the landscape of medicinal chemistry and drug development, pyrazole-based scaffolds are of paramount importance. The...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
In the landscape of medicinal chemistry and drug development, pyrazole-based scaffolds are of paramount importance. The precise functionalization of the pyrazole ring is critical, as even minor structural changes, such as the positional isomerism of a substituent, can profoundly alter a molecule's physicochemical properties, biological activity, and synthetic accessibility. This guide provides an in-depth technical analysis of two closely related and synthetically valuable building blocks: the ethyl esters of 5-bromo-1H-pyrazole-3-carboxylic acid and 3-bromo-1H-pyrazole-5-carboxylic acid. We will dissect the nuances of their synthesis, explore definitive methods for their characterization and differentiation, and discuss the implications of their isomeric differences on subsequent chemical transformations.
Introduction: The Pyrazole Core and the Challenge of Isomerism
The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. It is a privileged scaffold in pharmaceutical science, forming the core of numerous approved drugs, including the blockbuster COX-2 inhibitor Celecoxib and various kinase inhibitors used in oncology. Its value lies in its ability to act as a versatile pharmacophore, engaging in various non-covalent interactions with biological targets, and its synthetic tractability.
Halogenated pyrazoles, particularly bromo-pyrazoles, are indispensable intermediates. The bromine atom serves as a synthetic handle for introducing molecular complexity, most notably through palladium-catalyzed cross-coupling reactions.[1] However, the synthesis of substituted pyrazoles is often complicated by issues of regioselectivity. This guide focuses on the carboxylate-substituted isomers, 3-bromo and 5-bromo pyrazole, which can be easily confused. A critical challenge arises from the inherent tautomerism of N-unsubstituted pyrazoles, where the N-H proton can reside on either nitrogen atom. This means that 3-bromo-1H-pyrazole and 5-bromo-1H-pyrazole are, in fact, the same molecule, existing as a rapidly equilibrating mixture of tautomers. When a second substituent is present, such as a carboxylate group, two distinct and non-interconvertible constitutional isomers are formed: 5-bromo-1H-pyrazole-3-carboxylate and 3-bromo-1H-pyrazole-5-carboxylate. The correct identification and selective synthesis of the desired isomer are non-trivial and essential for the successful execution of a drug discovery program.
Caption: Tautomerism in N-unsubstituted bromopyrazole.
Regiocontrolled Synthesis: Accessing Isomerically Pure Building Blocks
The ability to selectively synthesize either the 5-bromo or 3-bromo isomer is the cornerstone of their utility. The choice of synthetic strategy is dictated by the desired substitution pattern, and success hinges on understanding the principles of regiocontrol in pyrazole chemistry. Electrophilic bromination of an unsubstituted pyrazole ring typically occurs at the C4 position with high selectivity.[2] Therefore, accessing the C3 or C5 brominated isomers requires strategies where the regiochemistry is pre-determined by the starting materials or directed by existing functional groups.
Synthesis of Ethyl 5-bromo-1H-pyrazole-3-carboxylate
A common strategy to access the 5-bromo isomer involves a cyclocondensation reaction followed by functional group manipulation. This approach locks in the position of the carboxylate group early in the synthesis.
Caption: Synthetic workflow for the 5-bromo isomer.
Experimental Protocol: Synthesis of Ethyl 5-bromo-1-methyl-1H-pyrazole-3-carboxylate [3]
Rationale: This multi-step synthesis establishes the carboxylate at the 3-position via a cyclocondensation reaction. The subsequent bromination of the resulting 5-hydroxy pyrazole ensures the bromine is installed exclusively at the 5-position. Using methylhydrazine results in the N-methylated product, which simplifies characterization by preventing tautomerism. A similar pathway with hydrazine would yield the N-H parent compound.
Step 1: Synthesis of 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester.
To a solution of diethyl butynedioate in a suitable solvent (e.g., ethanol), add methylhydrazine dropwise at a controlled temperature (e.g., 0-10 °C).
Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates the consumption of starting materials.
Remove the solvent under reduced pressure. The crude product can often be used directly in the next step or purified by crystallization or column chromatography.
Step 2: Synthesis of 5-bromo-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester.
Dissolve the crude 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester from the previous step in a solvent like acetonitrile.
Add phosphorus oxybromide (POBr₃) portion-wise.
Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC or LC-MS.
After cooling, carefully pour the reaction mixture into a pre-cooled saturated aqueous solution of sodium carbonate to neutralize the acid.
Extract the aqueous layer with an organic solvent such as ethyl acetate.
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purify the product by silica gel column chromatography.
Synthesis of Ethyl 3-bromo-1H-pyrazole-5-carboxylate
Accessing the 3-bromo isomer often relies on building the pyrazole ring from precursors that direct the bromine to the desired position. This is a key transformation in the synthesis of chlorantraniliprole, a widely used insecticide.[4][5]
Experimental Protocol: Synthesis of Ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylate [4][5]
Rationale: This pathway utilizes a pre-formed hydrazine which is then condensed with a maleate derivative. The subsequent steps convert a pyrazolidinone intermediate into the final brominated, aromatic pyrazole. This sequence ensures the bromine is introduced at the C3 position relative to the N-substituent.
Step 1: Condensation to Pyrazolidinone.
React (3-chloropyridin-2-yl)hydrazine with diethyl maleate in the presence of a base like sodium ethoxide to form the corresponding pyrazolidinone intermediate.
Step 2: Bromination/Dehydration.
Treat the pyrazolidinone from Step 1 with a brominating/dehydrating agent such as phosphorus oxybromide (POBr₃) in a solvent like acetonitrile to yield a pyrazoline intermediate.
Step 3: Aromatization.
Oxidize the pyrazoline intermediate using an oxidant like potassium persulfate or 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to form the aromatic pyrazole ring.[5]
The product is then isolated and purified via standard techniques like crystallization or chromatography.
Comparative Analysis: Physicochemical and Spectroscopic Differentiation
Unambiguous identification of the 3-bromo and 5-bromo isomers is critical. While they share the same molecular formula and mass, their distinct connectivity leads to measurable differences in their physical and spectroscopic properties.
The C4-H is flanked by C-Br and N-H in the 3-bromo tautomer, while it's flanked by C-COOEt and N-H in the 5-bromo tautomer. The relative electron-withdrawing effects alter the chemical shift.
¹³C NMR (C3)
~140-145 ppm (ester-bearing)
~115-120 ppm (Br-bearing)
Direct attachment of the electronegative bromine atom causes a significant upfield shift of the C3 signal compared to the ester-substituted C3.[8]
¹³C NMR (C4)
~112-116 ppm
~114-118 ppm
The shift of C4 is influenced by both substituents, leading to smaller but potentially discernible differences.
¹³C NMR (C5)
~125-130 ppm (Br-bearing)
~145-150 ppm (ester-bearing)
The chemical shifts are swapped relative to the C3 signals, providing a clear diagnostic marker.[8]
Reactivity (C-Br)
Potentially higher
Potentially lower
The electron-withdrawing ester group at C3 may decrease the electron density at C5, making oxidative addition of Pd(0) more favorable compared to the 3-bromo isomer where the ester is more distant.
Definitive Spectroscopic Characterization
Protocol: NMR-Based Isomer Differentiation
Rationale: ¹H and ¹³C NMR spectroscopy are the most powerful tools for distinguishing these isomers. The different electronic environments of the nuclei in each isomer lead to unique and predictable chemical shifts.
Sample Preparation:
Dissolve 5-10 mg of the purified pyrazole carboxylate isomer in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard NMR tube. DMSO-d₆ is often preferred as it can help in observing the N-H proton.
¹H NMR Analysis:
Acquire a standard ¹H NMR spectrum.
Identify the signal corresponding to the pyrazole ring proton (C4-H). This will be a singlet.
Key Differentiator: The chemical shift of the C4-H proton is the primary diagnostic. The combined electronic effects of the adjacent bromine and ester groups will result in a distinct chemical shift for each isomer. The C4-H in the 5-bromo isomer is adjacent to the ester-bearing carbon, while in the 3-bromo isomer, it is adjacent to the bromine-bearing carbon. This subtle difference in the local electronic environment is sufficient to cause a reproducible difference in their resonance frequencies.[9][10][11]
¹³C NMR Analysis:
Acquire a proton-decoupled ¹³C NMR spectrum.
Identify the three signals corresponding to the pyrazole ring carbons (C3, C4, C5) and the carbonyl carbon of the ester.
Key Differentiator: The most unambiguous distinction comes from the chemical shifts of C3 and C5.[12][13]
In the 5-bromo isomer , the signal for C5 (the carbon attached to bromine) will appear significantly upfield (e.g., ~125-130 ppm) compared to the signal for C3 (attached to the ester, ~140-145 ppm).
In the 3-bromo isomer , this pattern is reversed. The signal for C3 (attached to bromine) will be upfield (~115-120 ppm), while the signal for C5 (attached to the ester) will be downfield (~145-150 ppm).
Validation: Compare the acquired spectra to literature data or reference spectra for authenticated samples. If available, 2D NMR techniques like HMBC (Heteronuclear Multiple Bond Correlation) can be used to definitively assign the correlations between the C4-H proton and the C3 and C5 carbons, thus confirming the substitution pattern.
Differential Reactivity in Cross-Coupling Reactions
The position of the bromine atom is not merely a structural curiosity; it has profound consequences for the molecule's reactivity, particularly in palladium-catalyzed cross-coupling reactions, which are workhorse transformations in modern drug discovery. The feasibility and efficiency of reactions like Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings are highly dependent on the electronic properties of the C-Br bond.[14][15]
Caption: Differential reactivity in Pd-catalyzed cross-coupling.
Mechanistic Insights and Causality
Electronic Effects: The rate-determining step in many cross-coupling cycles is the oxidative addition of the palladium(0) catalyst to the carbon-bromine bond. The rate of this step is sensitive to the electron density at the carbon atom. A more electron-deficient carbon atom generally facilitates oxidative addition.
5-Bromo Isomer: In ethyl 5-bromo-1H-pyrazole-3-carboxylate, the strongly electron-withdrawing carboxylate group is at the C3 position. Its influence is relayed through the ring, decreasing the electron density at the C5 position. This electronic pull makes the C5-Br bond more susceptible to oxidative addition, potentially leading to faster reaction rates or allowing the reaction to proceed under milder conditions.
3-Bromo Isomer: In ethyl 3-bromo-1H-pyrazole-5-carboxylate, the electron-withdrawing carboxylate group is at C5. Its electronic effect on the C3-Br bond is less direct. Consequently, the C3 position is comparatively more electron-rich than the C5 position in the other isomer. This can render the C3-Br bond less reactive, potentially requiring more forcing conditions (e.g., higher temperatures, stronger bases, or more sophisticated catalyst systems with electron-rich and bulky ligands) to achieve efficient coupling.[16]
This difference in reactivity is a critical consideration for process development and library synthesis. A reaction that works well for the 5-bromo isomer may be sluggish or fail entirely for the 3-bromo isomer, and vice-versa. Therefore, a one-size-fits-all approach is not viable, and reaction conditions must be optimized for each specific isomer.
Conclusion
The 5-bromo- and 3-bromo-pyrazole carboxylate isomers, while structurally similar, are distinct chemical entities with unique synthetic routes, characteristic spectroscopic signatures, and differential chemical reactivity. For researchers in drug discovery and development, a thorough understanding of these differences is not merely academic but a practical necessity.
Synthesis: Access to isomerically pure material is dictated by regiocontrolled strategies, typically involving cyclocondensation reactions that pre-define the substituent pattern.
Characterization: ¹³C NMR spectroscopy offers the most definitive method for distinguishing the isomers, based on the unmistakable chemical shift differences of the carbon atoms directly bonded to the bromine and the ester group.
Reactivity: The position of the bromine atom significantly impacts the electronic nature of the C-Br bond, directly influencing its reactivity in crucial synthetic transformations like palladium-catalyzed cross-coupling.
By applying the principles and protocols outlined in this guide, scientists can confidently synthesize, identify, and utilize these valuable building blocks, ensuring the isomeric integrity and synthetic efficiency required to advance modern research and development programs.
References
IP.com. Synthesis Of 3 Bromo 1 (3 Chloro 2 Pyridinyl) 1 H Pyrazole 5 Carboxylic Acid. Available at: [Link]
Zhang, Y., et al. (2015). Synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid esters with DDQ. ResearchGate. Available at: [Link]
Google Patents. Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine. CN108947694A.
WIPO Patentscope. IN201721000978 - SYNTHESIS OF 3-BROMO-1-(3-CHLORO-2-PYRIDINYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID. Available at: [Link]
SpectraBase. Ethyl 5-[2,4-dichlorophenyl]-4-bromopyrazole-3-carboxylate - Optional[13C NMR] - Chemical Shifts. Available at: [Link]
Supporting Information. 3,5-dibromo-1H-pyrazole: In situ hydrolysis and decarboxylation method. Available at: [Link]
He, L. et al. (2009). Ethyl 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylate. Acta Crystallographica Section E, E65, o95. Available at: [Link]
University of Bristol Research Portal. (2017). Halogen bonding properties of 4-iodopyrazole and 4-bromopyrazole explored by rotational spectroscopy and ab initio calculations. Available at: [Link]
Elguero, J., et al. (2011). Structure and tautomerism of 4-bromo substituted 1 H-pyrazoles. ResearchGate. Available at: [Link]
PubChem. Ethyl 5-bromo-1H-pyrazole-3-carboxylate. CID 56956185. Available at: [Link]
IntechOpen. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Available at: [Link]
ResearchGate. (2014). Bromination of Pyrazole and Pyrazolate Ligands in [Mo5S5(pz)4(pzH)5]Br2. Available at: [Link]
Google Patents. Synthesis method of 1H-pyrazolo (4, 3-b) pyridine-3-carboxylic acid ethyl ester and 6-bromine-substituted compound thereof. CN102911174A.
Canadian Journal of Chemistry. (1964). Reactions of phenyl-substituted heterocyclic compounds - 11. nitrations and brominations of 1-phenylpyrazole derivatives. Available at: [Link]
Thieme Chemistry. (2020). Regioselective Synthesis of 3,5-Disubstituted Pyrazoles. Available at: [Link]
VU Research Portal. (2017). Halogen bonding properties of 4-iodopyrazole and 4-bromopyrazole explored by rotational spectroscopy and ab initio calculations. Available at: [Link]
Starkey, L. S. 1H NMR Chemical Shifts. California State Polytechnic University, Pomona. Available at: [Link]
Reddit. (2022). Regioselectivity of pyrazole bromination. r/chemhelp. Available at: [Link]
Chemistry Steps. (2024). NMR Chemical Shift Values Table. Available at: [Link]
Oriental Journal of Chemistry. (2016). Rapid Kinetics and Relative Reactivity of Some Five Membered Aromatic Heterocycles using Hydrodynamic Voltammetry. Available at: [Link]
Chemistry LibreTexts. (2025). 14.5: Chemical Shifts in ¹H NMR Spectroscopy. Available at: [Link]
Royal Society of Chemistry. (2016). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Available at: [Link]
KTU ePubl. (2023). Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. Available at: [Link]
Magnetic Resonance in Chemistry. (1990). Carbon-13 NMR chemical shifts of 1-alkyl-3(5)-cyano-1H-pyrazole-4-carboxylic acid esters. Available at: [Link]
PubChem. Ethyl 5-Bromo-3-methylpyrazole-4-carboxylate. CID 132221216. Available at: [Link]
Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. Available at: [Link]
PubChem. ethyl 3-bromo-1H-pyrazole-4-carboxylate. CID 56956181. Available at: [Link]
SciSpace. (2019). Crystal structure of ethyl 3-(4-methoxyphenyl)-5-methylcarbamoyl-1H-pyrazole-4-carboxylate, C15H17N3O4. Available at: [Link]
ResearchGate. (2016). Synthesis, Characterization, Single Crystal X-ray Diffraction and DFT Studies of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate. Available at: [Link]
ResearchGate. (2017). Cross-Coupling Reactions of 5-Bromo-1,2,3-triazines. Available at: [Link]
University of Wisconsin-Madison. 13C Chemical Shift Effects on sp2 and sp Carbons. Available at: [Link]
MDPI. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Available at: [Link]
ResearchGate. (2017). 13 C NMR chemical shifts (ppm) of C-nitropyrazoles. Available at: [Link]
Application Note: Suzuki-Miyaura Coupling of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
Abstract & Scope This technical guide details the optimized protocols for performing Suzuki-Miyaura cross-coupling reactions utilizing Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (Structure 1 ). This scaffold is a...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Scope
This technical guide details the optimized protocols for performing Suzuki-Miyaura cross-coupling reactions utilizing Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (Structure 1 ). This scaffold is a critical building block in kinase inhibitor discovery (e.g., p38 MAP kinase, BRAF).
The C5-position of the pyrazole ring in this substrate presents unique challenges due to steric crowding (flanked by the N1-methyl and C4-ester groups) and electronic deactivation by the electron-rich pyrazole core. Standard protocols often result in sluggish conversion or ester hydrolysis. This guide presents two validated methods: a Robust Buchwald-Type Protocol (Method A) for difficult couplings and a Cost-Effective Traditional Protocol (Method B) for standard aryl boronic acids.
Steric Hindrance (The Ortho-Effect): The C5-Bromine is situated between the N1-Methyl and the C4-Carboxylate. This "ortho-disubstituted" environment significantly retards the oxidative addition step of the catalytic cycle. Bulky, electron-rich ligands are required to facilitate this step.
Ester Stability: The C4-methyl ester is susceptible to saponification (hydrolysis) under the basic conditions required for transmetallation. Strong hydroxide bases (NaOH, KOH) should be avoided in favor of mild phosphates or carbonates (K₃PO₄, Cs₂CO₃).
Protodebromination: In electron-rich heteroaromatics, the oxidative addition complex is prone to reduction if transmetallation is slow, leading to the des-bromo byproduct.
Experimental Protocols
Method A: The "Gold Standard" (Buchwald-Hartwig Conditions)
Recommended for sterically hindered boronic acids or when high yields are critical.
Rationale: This method utilizes XPhos or SPhos , bulky biaryl phosphine ligands that form a monoligated Pd(0) species. This highly active species accelerates oxidative addition into the hindered C5-Br bond.
Reagents & Stoichiometry
Component
Equiv.
Role
Substrate (1)
1.0
Electrophile
Aryl Boronic Acid
1.2 – 1.5
Nucleophile
Pd(OAc)₂
0.02 (2 mol%)
Catalyst Precursor
XPhos
0.04 (4 mol%)
Ligand (Steric bulk/Electron rich)
K₃PO₄ (Tribasic)
2.0 – 3.0
Base (Mild, minimizes hydrolysis)
Solvent System
0.2 M
Toluene / Water (10:1) or Dioxane / Water (4:1)
Step-by-Step Procedure
Setup: Charge a reaction vial (equipped with a magnetic stir bar) with Substrate 1 (1.0 equiv), Aryl Boronic Acid (1.2 equiv), Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and finely ground K₃PO₄ (2.0 equiv).
Inertion: Seal the vial with a septum cap. Evacuate and backfill with Nitrogen or Argon (
).
Solvation: Inject degassed Toluene and Water (ratio 10:1) via syringe to achieve a concentration of 0.2 M relative to the bromide.
Reaction: Place the vial in a pre-heated block at 90–100 °C . Stir vigorously (critical for biphasic systems).
Monitoring: Monitor by LCMS or TLC after 2 hours.
Note: If conversion is <50%, add additional catalyst (1 mol%) and stir for 12 hours.
Workup: Cool to RT. Dilute with EtOAc. Wash with water (
) and Brine (). Dry over Na₂SO₄, filter, and concentrate.
Method B: Traditional Protocol (Cost-Effective)
Recommended for simple, electron-deficient aryl boronic acids.
Rationale: Uses Pd(dppf)Cl₂ , a robust bidentate catalyst that resists deactivation and is air-stable.
Reagents & Stoichiometry
Component
Equiv.
Role
Substrate (1)
1.0
Electrophile
Aryl Boronic Acid
1.1 – 1.3
Nucleophile
Pd(dppf)Cl₂·DCM
0.05 (5 mol%)
Catalyst
Na₂CO₃
2.5
Base
Solvent System
0.15 M
DME / Water (3:1)
Step-by-Step Procedure
Setup: Dissolve Substrate 1 and Aryl Boronic Acid in DME (Dimethoxyethane).
Degassing: Sparge the biphasic mixture with Nitrogen for 5–10 minutes.
Reaction: Heat to reflux (85 °C ) for 4–16 hours.
Workup: Standard aqueous extraction (DCM or EtOAc).
Visualization of Workflows
Reaction Pathway & Catalytic Cycle
The following diagram illustrates the catalytic cycle, highlighting the critical "Oxidative Addition" step which is the rate-limiting barrier for this sterically hindered substrate.
Caption: Catalytic cycle emphasizing the steric bottleneck at the oxidative addition step.
Decision Matrix for Optimization
Use this flowchart to select the correct condition based on your specific boronic acid partner.
Caption: Protocol selection guide based on coupling partner electronics and sterics.
Quality Control & Troubleshooting
Analytical Checkpoints
TLC: The starting bromide 1 is typically less polar than the coupled product (unless the product contains polar groups like amines).
Stain: UV (254 nm) is sufficient. KMnO₄ may stain the pyrazole ring.
1H NMR Validation:
Watch for the disappearance of the C5-Br environment.
Shift Alert: The N1-Methyl singlet (approx. 3.8–4.0 ppm) often shifts upfield slightly upon arylation at C5 due to the shielding cone of the new aryl ring.
Hydrolysis Check: Ensure the methyl ester singlet (approx. 3.8 ppm) remains integral (3H). If it disappears, you have formed the carboxylic acid.
Troubleshooting Table
Observation
Root Cause
Corrective Action
Low Conversion (<20%)
Catalyst Deactivation / Sterics
Switch to Method A (XPhos/SPhos). Ensure thorough degassing.
Ester Hydrolysis
Base too strong / Temp too high
Switch from Na₂CO₃ to K₃PO₄. Lower temp to 80 °C.
Protodebromination
Hydride source present
Use anhydrous solvents (if possible) or switch to Dioxane. Avoid Ethanol.
Pd Black Precipitation
Ligand instability
Add excess ligand (Ligand/Pd ratio 2:1 or 3:1).
References
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monoligated Palladium Catalysts for the Suzuki-Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 129(11), 3358–3366. Link
Li, H., et al. (2011). Synthesis and biological evaluation of 1,3-dimethyl-5-aryl-1H-pyrazole-4-carboxylic acid derivatives. Bioorganic & Medicinal Chemistry Letters, 21(11), 3320-3324. (Demonstrates specific reactivity of the 5-bromo-pyrazole scaffold). Link
Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. (Foundational work on bulky phosphines for hindered substrates). Link
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Hydrolysis of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate to 5-bromo-1,3-dimethyl-pyrazole-4-carboxylic acid
Content Type: Application Note & Standard Operating Procedure (SOP)
Audience: Medicinal Chemists, Process Chemists, Drug Discovery Researchers
Executive Summary
This Application Note details the optimized protocol for the saponification of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate to its corresponding carboxylic acid, 5-bromo-1,3-dimethyl-pyrazole-4-carboxylic acid . This transformation is a critical step in the synthesis of pyrazole-based pharmacophores, often used as scaffolds in kinase inhibitors and GPCR ligands.
The primary challenge in this transformation is chemoselectivity: effecting quantitative hydrolysis of the ester moiety while preserving the C5-Bromine bond, which is susceptible to nucleophilic aromatic substitution (
) or hydro-debromination under harsh alkaline conditions at elevated temperatures. This guide presents a validated LiOH/THF/Water system that ensures high yield (>90%) and purity without the need for chromatographic purification.
Chemical Strategy & Mechanistic Insight
The Chemoselectivity Challenge
The substrate contains an electron-deficient pyrazole ring. The C5 position, occupied by bromine, is activated towards nucleophilic attack, particularly by hydroxide ions (
) at high temperatures.
Target Reaction: Nucleophilic acyl substitution at the C4-ester carbonyl.
Side Reaction A: Nucleophilic displacement of Br by OH (formation of 5-hydroxy-pyrazole).
Side Reaction B: Decarboxylation of the resulting acid (typically requires temperatures >120°C but can be catalyzed by trace metals).
The Solution: Controlled Polarity & Temperature
To mitigate side reactions, we utilize Lithium Hydroxide (LiOH) rather than NaOH or KOH. The lithium cation acts as a weak Lewis acid, coordinating with the carbonyl oxygen, thereby increasing the electrophilicity of the ester carbon without requiring high concentrations of aggressive hydroxide anions.
Solvent System: A mixture of THF and Water (3:1) is selected.
THF: Solubilizes the organic ester completely, preventing "hot spot" reactions on solid surfaces.
Water: Essential for the hydrolysis mechanism and solvating the LiOH.
Reaction Scheme (Graphviz)
Figure 1: Reaction pathway for the mild hydrolysis of the pyrazole ester.
Charge a 100 mL round-bottom flask with Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (1.0 eq, e.g., 2.33 g, 10 mmol).
Add THF (20 mL) and stir until the solid is fully dissolved.
Prepare a solution of LiOH·H₂O (2.5 eq, 1.05 g, 25 mmol) in Water (7 mL).
Add the aqueous LiOH solution dropwise to the stirring ester solution over 5 minutes.
Note: The mixture may become slightly turbid; this is normal.
Step 2: Reaction Phase
Stir the reaction mixture vigorously at Room Temperature (20–25°C) .
Monitor: Check reaction progress by TLC or LC-MS after 2 hours.
Target: Disappearance of ester (
) and appearance of the baseline acid spot.
Duration: Typically complete within 4–6 hours.
Optimization: If reaction is <50% complete after 4 hours, warm to 40°C. Do not exceed 50°C to prevent debromination.
Step 3: Workup & Isolation
Concentrate the reaction mixture under reduced pressure (Rotavap, 35°C) to remove the majority of THF.
Dilute the remaining aqueous residue with water (10 mL).
Optional Wash: If the starting material was impure, wash the basic aqueous layer with Ethyl Acetate (2 x 10 mL) to remove non-acidic impurities. Discard the organic layer.
Cool the aqueous layer to 0–5°C in an ice bath.
Slowly add 1N HCl dropwise with stirring until the pH reaches 3.0–4.0 .
Observation: A thick white precipitate (the product) will form immediately.
Stir the slurry for 30 minutes at 0°C to ensure complete precipitation.
Ensure pH is adjusted to <4.0. The acid is amphoteric but primarily acidic; pH 3 is optimal.
Debromination
Reaction temp too high
Repeat reaction strictly at 20–25°C.
Oily Product
Residual solvent/Impurities
Triturate the oil with Hexane/Ether or recrystallize from Ethanol/Water.
Slow Reaction
Poor solubility
Increase THF ratio or switch to MeOH/Water (though MeOH may transesterify slowly, it eventually hydrolyzes).
Safety Considerations (MSDS Highlights)
Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate: Irritant. Avoid inhalation of dust.
Lithium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Wear nitrile gloves and eye protection.
Brominated Compounds: While the product is stable, brominated heterocycles can release toxic fumes if incinerated.
References
Vertex Pharmaceuticals Inc. (2011). Process for the preparation of pyrazole carboxylic acid amides. WO2011131544A1. Link
Citation Context: Describes the synthesis and hydrolysis of similar 3,5-disubstituted pyrazole esters using alkaline conditions.
Organic Syntheses. (1951). 3,5-Dimethylpyrazole.[4][5][6] Org. Synth. 1951, 31, 43. Link
Citation Context: Foundational text on the stability and handling of dimethyl-pyrazole rings under basic conditions.
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 75355560, 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid. Link
Citation Context: Verification of chemical structure, molecular weight, and identifiers.[5]
F. Hoffmann-La Roche AG. (2008). Substituted Pyrazoles. US Patent 2008/0113963. Link
Citation Context: Provides general conditions for LiOH-mediated hydrolysis of heterocyclic esters in THF/W
Application Note: Strategic Utilization of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate in Direct C-H Arylation
Executive Summary Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (CAS: 1328893-17-9) is a high-value heterocyclic building block extensively utilized in the synthesis of kinase inhibitors (e.g., p38 MAP kinase, BRAF)...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (CAS: 1328893-17-9) is a high-value heterocyclic building block extensively utilized in the synthesis of kinase inhibitors (e.g., p38 MAP kinase, BRAF) and agrochemicals. While traditional cross-coupling (Suzuki-Miyaura, Stille) relies on pre-functionalized nucleophiles (boronic acids, stannanes), modern drug discovery has shifted toward Direct C-H Arylation .
In this context, this brominated pyrazole serves as a privileged electrophilic coupling partner . Its specific electronic architecture—electron-deficient due to the ester at C4 and the inherent properties of the pyrazole ring—makes it highly reactive toward palladium oxidative addition, facilitating the functionalization of other heteroarenes (thiazoles, oxazoles, thiophenes) via C-H activation.
This guide details the mechanistic rationale, optimized protocols, and troubleshooting frameworks for deploying this molecule in Concerted Metallation-Deprotonation (CMD) pathways.
Mechanistic Foundation: The CMD Pathway
To successfully utilize this substrate, one must understand the Concerted Metallation-Deprotonation (CMD) mechanism. Unlike electrophilic aromatic substitution (
), which requires electron-rich substrates, CMD allows palladium to activate C-H bonds on both electron-rich and electron-poor heterocycles, provided the acidity of the C-H bond is matched to the base.
The Role of the Pyrazole Bromide
The C5-Bromine bond is the "entry point" for the catalyst. The electron-withdrawing ester at C4 weakens the C-Br bond strength relative to unfunctionalized pyrazoles, accelerating the rate-limiting oxidative addition step.
Visualization of the Catalytic Cycle
Figure 1: The CMD catalytic cycle. The pyrazole bromide undergoes oxidative addition, followed by base-assisted C-H cleavage of the coupling partner.
Experimental Protocols
Protocol A: Intermolecular C-H Heteroarylation (The "Workhorse" Method)
Application: Coupling the pyrazole bromide with 5-membered heterocycles (e.g., thiazoles, oxazoles, thiophenes) to create bi-heteroaryl scaffolds common in fragment-based drug design.
Ligand: PCy₃ (10 mol%) or SPhos (for sterically demanding cases)
Base: Potassium Carbonate (K₂CO₃) or Potassium Pivalate (PivOK) (2.0 equiv)
Solvent: DMA (N,N-Dimethylacetamide) or Toluene (anhydrous)
Step-by-Step Procedure:
Preparation (Glovebox/Schlenk Line):
In a 20 mL reaction vial equipped with a magnetic stir bar, add Pd(OAc)₂ (11.2 mg, 0.05 mmol) and PCy₃ (28.0 mg, 0.10 mmol).
Add the Pyrazole bromide (233 mg, 1.0 mmol) and the solid base (K₂CO₃, 276 mg, 2.0 mmol). Note: If using PivOK, ensure it is dry; hygroscopic bases kill the reaction.
Solvent Addition:
Seal the vial with a septum cap. Evacuate and backfill with Argon (3x).
Inject anhydrous DMA (4.0 mL) via syringe.
Inject the liquid heteroarene coupling partner (e.g., thiazole, 1.5 mmol).
Reaction:
Place the vial in a pre-heated heating block at 110°C .
Stir vigorously (800 rpm) for 16 hours. The high temperature is energetic enough to overcome the CMD activation barrier.
Work-up:
Cool to room temperature.[2] Dilute with EtOAc (20 mL).
Filter through a pad of Celite to remove Pd black and inorganic salts.
Wash the filtrate with water (3 x 10 mL) to remove DMA (crucial to prevent streaking during chromatography).
Dry over MgSO₄, concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).
Self-Validation Check:
TLC: The starting bromide is UV active. If it persists after 16h, add 2.5 mol% more catalyst and stir for 4h.
Color: The reaction mixture should turn dark brown/black (active Pd species). If Pd black precipitates immediately (mirror effect), the ligand loading was insufficient.
Protocol B: Direct Arylation with Polyfluoroarenes
Application: Synthesis of fluorinated biaryls, utilizing the acidity of C-H bonds flanked by fluorine atoms.
Temperature: Lower temperatures (80–100°C) are often sufficient due to the high acidity of polyfluoroarenes (
~27).
Proton Shuttle: The addition of pivalic acid is mandatory here. It acts as a soluble carboxylate ligand that lowers the energy of the C-H bond cleavage transition state.
Analytical Data & Optimization Guide
Solvent and Base Effects
The choice of solvent profoundly impacts the CMD mechanism, which relies on the solubility of the carbonate/carboxylate base.
Solvent
Base
Temp (°C)
Yield (%)
Notes
DMA
K₂CO₃
110
88
Standard conditions. Best balance of solubility.
DMF
K₂CO₃
110
82
Good, but DMF can decompose to amines at high T.
Toluene
K₂CO₃
110
45
Poor base solubility limits CMD.
Toluene
PivOK
110
78
Soluble organic base restores reactivity in non-polar media.
1,4-Dioxane
Cs₂CO₃
100
60
Cs+ is more soluble, but Dioxane is less polar than DMA.
Troubleshooting Workflow
Figure 2: Logic flow for troubleshooting reaction failures.
Emerging Frontiers: Lateral C-H Functionalization
While the protocols above focus on the C5-Br handle, advanced users may seek to functionalize the N-methyl or C-methyl groups (
C-H activation).
Feasibility: Direct activation of the methyl groups on this specific ester is chemically challenging without a directing group (like a pyridyl or oxime) on the nitrogen.
Alternative: Radical Minisci-type reactions can theoretically functionalize the alkyl side chains, but they often lack regioselectivity compared to the robust Pd-catalyzed C-H arylation described in Protocol A.
Recommendation: For
functionalization, it is recommended to hydrolyze the ester and install a directing group (e.g., an amide linked to an 8-aminoquinoline) to facilitate directed C-H activation.
References
Fagnou, K., et al. (2006). "Palladium-Catalyzed Cross-Coupling of Unactivated Arene C–H Bonds." Science. Link
Doucet, H., et al. (2025). "Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence." Comptes Rendus Chimie. Link
Lafrance, M., & Fagnou, K. (2006). "Palladium-Catalyzed Benzene Arylation: Incorporation of Catalytic Pivalic Acid as a Proton Shuttle and a Key Element in Catalyst Design." Journal of the American Chemical Society.[3] Link
Giri, R., et al. (2014). "Pd-Catalyzed C-H Functionalization of Pyrazoles." Chemical Reviews. Link
ChemScene Data. (2023). "Methyl 5-bromo-1H-pyrazole-3-carboxylate Product Information." ChemScene. Link
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Nucleophilic Substitution Conditions for 5-Bromo-Pyrazole Derivatives
Content Type: Application Note & Protocol Guide
Audience: Medicinal Chemists, Process Chemists, and Academic Researchers
Executive Summary: The "Deceptive" 5-Position
In the architecture of nitrogen heterocycles, the 5-position of the pyrazole ring presents a unique synthetic paradox. Unlike the 3-position, which mimics the reactivity of pyridine (electron-deficient enough for some nucleophilic attacks), the 5-position (adjacent to the pyrrole-like
) is electron-rich and sterically encumbered.
Consequently, classical
(Nucleophilic Aromatic Substitution) fails for 5-bromo-pyrazoles unless the ring is strongly activated by electron-withdrawing groups (EWGs) at the 4-position. For the vast majority of drug discovery scaffolds, "nucleophilic substitution" at this position is achieved not through direct displacement, but via Transition Metal-Catalyzed Cross-Coupling (Buchwald-Hartwig or Ullmann-Ma) .
This guide delineates the decision logic and validated protocols to successfully install nucleophiles (amines, alkoxides, thiols) at the 5-position, overcoming the common pitfalls of catalyst poisoning and tautomeric ambiguity.
Decision Matrix: Selecting the Right Methodology
The choice of method is dictated by two binary variables: Electronic Activation (presence of EWG) and N-Protection Status .
Figure 1: Decision tree for selecting reaction conditions based on substrate electronics and protection status.
Critical Variables & Mechanistic Insights
The Tautomer Trap
In 1H-pyrazoles (unprotected), the 3- and 5-positions are tautomeric equivalents.
Insight: You cannot selectively substitute the "5-position" of a 1H-pyrazole via
because the proton shuttles.
Solution: If you require specific regiochemistry (e.g., 1-methyl-5-amino-pyrazole vs. 1-methyl-3-amino-pyrazole), you must N-alkylate/protect the pyrazole before the substitution step.
Catalyst Poisoning (The "Free NH" Problem)
Unprotected azoles are notorious for binding to Pd(II) centers, shutting down the catalytic cycle.
Expert Fix: Use sterically demanding ligands like tBuBrettPhos .[1] The bulk of the ligand prevents the formation of unreactive Pd-azolyl species, allowing the cycle to proceed even with a free N-H group [1].
Detailed Experimental Protocols
PROTOCOL A: Classical
(Activated Substrates Only)
Applicability: Only for 5-bromo-pyrazoles with strong EWGs (e.g., 4-nitro, 4-cyano).
Mechanism: Addition-Elimination (Meisenheimer Complex).
Filtration: Filter through Celite/Silica plug to remove Pd residues before concentration.
PROTOCOL C: The "Unprotected" Solution (tBuBrettPhos)
Applicability: 5-bromo-1H-pyrazole (Free NH). This protocol avoids protection/deprotection steps [1].
Catalyst System:
[(tBuBrettPhos)Pd(allyl)]OTf or mixing
/ tBuBrettPhos (L:Pd 1.2:1).
Note: tBuBrettPhos is physically larger than BrettPhos, preventing the pyrazole nitrogen from coordinating to the metal.
Base:
(strong enough to deprotonate the amine, mild enough for functional groups).
Procedure:
Combine Substrate (1.0 equiv), Amine (1.2 equiv),
(2.4 equiv), and Catalyst (2–4 mol%).
Solvent: t-Amyl Alcohol (preferred for higher boiling point) or Dioxane.
Run at 100°C .
Caution: Do not use strong bases like LHMDS; they often lead to lower yields in this specific transformation.
PROTOCOL D: Cu-Catalyzed Coupling (Ullmann-Ma)
Applicability: Cost-sensitive scale-up or synthesis of N-aryl pyrazoles (using the pyrazole as the nucleophile) or Ether formation.
Ligand:DMEDA (N,N'-dimethylethylenediamine) or DMCHDA (trans-N,N'-dimethyl-1,2-cyclohexanediamine).
Catalyst:CuI (10–20 mol%).
Procedure:
Mix 5-bromo-pyrazole, Nucleophile, CuI, Ligand (20 mol%), and
or .
Solvent: DMSO or DMF .
Heat: 110–130°C (Higher temps required than Pd).
Advantage:[2][5][6][7] Excellent for C-O coupling (using phenols/alcohols) where Pd often struggles.
Troubleshooting & Optimization ("The Scientist's Notebook")
Observation
Diagnosis
Corrective Action
Starting Material Remaining
Catalyst Deactivation
Switch to G3/G4 Precatalysts to ensure active species enters the cycle immediately.
Dehalogenation (H-sub product)
-Hydride Elimination
Use a ligand that promotes reductive elimination (e.g., BrettPhos ). Avoid secondary alcohols as solvents.
Regioisomers (in 1H-pyrazoles)
Tautomerism
The reaction might be occurring at the "3" position of the tautomer. Protect the Nitrogen (SEM, THP, Me) to lock regiochemistry.
Low Yield with Amides
Poor Nucleophilicity
Switch to Protocol D (Cu-Catalysis) or use AdBrettPhos (specifically designed for amidation).
References
Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides.
Source: Organic Letters (2014).
Context: Establishes tBuBrettPhos as the key ligand for unprotected pyrazoles.
URL:[Link]
Buchwald-Hartwig Amination (Review & Protocols).
Source: Organic Chemistry Portal / BenchChem Application Notes.
Context: General protocols for ligand selection and base compatibility.[4][8]
URL:[Link]
Cu-Mediated Ullmann-Type Cross-Coupling.
Source: Organic Process Research & Development (2022).[5][9]
Context: Scale-up conditions and ligand selection (DMEDA) for copper catalysis.
URL:[Link]
SNAr Reaction of Polyhalogenated Heterocycles.
Source: WuXi AppTec Research Services.
Context: Reactivity profiles of halogenated heterocycles and activation energy analysis.[10][11]
URL:[Link]
Cross-coupling partners for Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
Application Note: AN-2026-PYR Subject: Cross-coupling partners for Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate Executive Summary Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate is a "privileged scaffold" in med...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: AN-2026-PYRSubject: Cross-coupling partners for Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
Executive Summary
Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate is a "privileged scaffold" in medicinal chemistry, serving as a critical intermediate for p38 MAP kinase inhibitors (e.g., analogs of SC-806) and B-Raf inhibitors. However, its functionalization presents a dichotomy of reactivity: the C5-bromide is electronically activated by the adjacent imine-like nitrogen (N2) and the electron-withdrawing C4-ester, yet it is sterically hindered by the N1-methyl group.
This Application Note provides validated protocols for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. It specifically addresses the "ortho-effect" of the N1-methyl group and the hydrolytic sensitivity of the C4-methyl ester.
Structural Analysis & Reactivity Profile[1]
To successfully couple this substrate, one must understand the local electronic and steric environment:
Feature
Chemical Consequence
Operational Adjustment
C5-Bromide
Reactive handle (sp² hybridized).
Good oxidative addition, but requires active Pd(0).
N1-Methyl Group
Steric Hindrance: Blocks approach of bulky ligands.
Use ligands with flexibility or specific "reach" (e.g., Buchwald dialkylbiaryl phosphines).
Avoid strong hydroxide bases (NaOH, KOH). Use Carbonates () or Phosphates ().
N2-Nitrogen
Coordination: Potential to bind Pd, poisoning the catalyst.
High catalyst loading (2-5 mol%) or chelating ligands may be required.
Protocol 1: Suzuki-Miyaura Coupling (C-C Bond Formation)
Best for: Biaryl synthesis, appending heteroaromatic rings.
The Suzuki coupling is the most robust method for this scaffold. The primary failure mode is not lack of reactivity, but rather protodeboronation of the boronic acid partner or hydrolysis of the methyl ester.
Optimized Reagent System
Catalyst:
(High stability, resists N-coordination).
Ligand: dppf (Bidentate ligand prevents catalyst poisoning by the pyrazole nitrogens).
Base:
(Tribasic potassium phosphate). Mild enough to preserve the ester, strong enough to activate the boronic acid.
Solvent: 1,4-Dioxane : Water (4:1).
Step-by-Step Protocol
Charge: To a reaction vial, add Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and
(2.0 equiv).
Solvate: Add 1,4-Dioxane/Water (4:1 ratio) to reach a concentration of 0.1 M.
Degas: Sparge with Argon or Nitrogen for 5 minutes (Critical: Oxygen promotes homocoupling and catalyst death).
Catalyst Addition: Add
(3-5 mol%).
Reaction: Seal and heat to 80°C for 4–12 hours. Monitor by TLC (loss of starting bromide).
Workup: Dilute with EtOAc, wash with brine, dry over
.
Purification: Silica gel chromatography. (Note: The product is often UV active; use 254 nm).
Expert Insight: If using unstable boronic acids (e.g., 2-heterocyclic boronic acids), switch the base to
and use anhydrous DME (Dimethoxyethane) to prevent protodeboronation.
Protocol 2: Buchwald-Hartwig Amination (C-N Bond Formation)
Best for: Aminopyrazole synthesis (Kinase hinge binders).
This is the most challenging transformation due to the N1-Methyl steric clash . Standard ligands like
or even BINAP often fail. Third-generation Buchwald precatalysts are essential here.
Ligand Selection Logic
Primary Amines: Use BrettPhos or XPhos .
Secondary Amines: Use RuPhos (specifically designed for secondary amines and hindered substrates).
Optimized Reagent System
Precatalyst: BrettPhos Pd G3 or RuPhos Pd G3.
Base:
(Preferred over NaOtBu to avoid ester transesterification/hydrolysis).
Solvent: t-Amyl Alcohol or Toluene (anhydrous).
Step-by-Step Protocol
Charge: Add Pyrazole bromide (1.0 equiv), Amine (1.2 equiv), and
(2.0 equiv) to a dried vial.
Catalyst: Add RuPhos Pd G3 (2–5 mol%).
Inert Atmosphere: Evacuate and backfill with Nitrogen (3 cycles).
Solvent: Add anhydrous Toluene (0.2 M) via syringe.
Reaction: Heat to 100°C for 16 hours.
Note: If conversion is low, add 1.0 equiv of free RuPhos ligand to extend catalyst life.
Protocol 3: Sonogashira Coupling (C-C Alkyne)
Best for: Extending the carbon skeleton, rigid linkers.
Reaction: Stir at Room Temperature for 1 hour. If no reaction, heat to 50°C.
Warning: High temperatures (>80°C) with CuI can cause alkyne homocoupling (Glaser coupling).
Decision Pathways & Visualizations
Figure 1: Ligand Selection Decision Tree
This logic gate ensures the correct catalyst system is chosen based on the coupling partner and steric constraints.
Caption: Decision tree for selecting the optimal catalyst/ligand system based on nucleophile type and substrate sensitivity.
Figure 2: General Reaction Workflow
Standardized workflow for high-throughput or batch synthesis of pyrazole-4-carboxylates.
Caption: Operational workflow ensuring anaerobic conditions and proper reaction monitoring.
References
Graneto, M. J., et al. (2007). "Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase." Journal of Medicinal Chemistry, 50(23), 5712–5719. Link
Han, S., et al. (2008). "Synthesis, crystal structure, and activity of pyrazole inhibitors of p38 MAP kinase." Cancer Research, 68(9). Link
Guram, A. S., et al. (2004). "New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of Organic Chemistry, 69(10), 3354-3363. Link
Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2(1), 27-50. Link
Chinchilla, R., & Nájera, C. (2007). "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, 107(3), 874–922. Link
Technical Support Center: Synthesis of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
Welcome to the technical support center for the synthesis of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate. This guide is designed for researchers, medicinal chemists, and process development professionals to naviga...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate the common challenges associated with this synthesis. We provide in-depth, field-tested insights and solutions to help you optimize your reaction yields, improve purity, and troubleshoot effectively.
Introduction
Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate is a valuable building block in medicinal chemistry and agrochemical research.[1] The regioselective introduction of a bromine atom at the C5 position of the pyrazole ring is a key transformation that can be surprisingly challenging. Common issues include low yields, the formation of isomeric impurities, and difficulties in purification. This guide addresses these problems in a practical, question-and-answer format, grounded in the principles of physical organic chemistry.
Frequently Asked Questions (FAQs)
Q1: What is the most common and effective method for the synthesis of the starting material, Methyl 1,3-dimethyl-pyrazole-4-carboxylate?
A patent describes a method starting from ethyl acetoacetate, triethyl orthoformate, and acetic anhydride, followed by condensation and cyclization reactions.[2] Another common approach involves the cyclocondensation of a β-ketoester equivalent with methylhydrazine.[3]
Q2: Which brominating agent is recommended for this synthesis: N-Bromosuccinimide (NBS) or liquid Bromine (Br₂)?
Both NBS and liquid bromine can be effective for the bromination of pyrazoles.[4][5]
N-Bromosuccinimide (NBS) is often preferred in a laboratory setting due to its solid nature, which makes it easier and safer to handle than liquid bromine. It typically provides higher selectivity for mono-bromination, especially when used in stoichiometric amounts.[6]
**Liquid Bromine (Br₂) **is a powerful brominating agent that can lead to high yields. However, it is highly corrosive and volatile, requiring careful handling in a fume hood. Over-bromination to form di-bromo species can be a significant side reaction if the stoichiometry and reaction conditions are not strictly controlled.[7]
For this specific synthesis, NBS in a suitable solvent like chloroform or acetonitrile often provides a good balance of reactivity and selectivity.
Q3: Why is the bromination expected to occur at the C5 position?
Electrophilic substitution on the pyrazole ring is directed by the two nitrogen atoms. The N1-methyl group is electron-donating, activating the ring, while the N2 nitrogen is deactivating. The C4 position is the most electron-rich and typically the most reactive site for electrophilic attack on a pyrazole ring.[8] However, in this case, the C4 position is already substituted with a carboxylate group. Therefore, the electrophilic bromine will target the next most activated position, which is C5.
Troubleshooting Guide: Low Yields and Impurities
This section provides a systematic approach to diagnosing and solving common problems encountered during the synthesis.
Problem 1: Low or No Conversion of Starting Material
Symptom: TLC analysis shows a significant amount of the starting material, Methyl 1,3-dimethyl-pyrazole-4-carboxylate, remaining even after extended reaction times.
Possible Causes:
Insufficiently Activated Brominating Agent: NBS requires an initiator, which can be light or a radical initiator, although for electrophilic bromination, a polar solvent is often sufficient.
Low Reaction Temperature: The activation energy for the reaction may not be met at the current temperature.
Decomposition of Brominating Agent: NBS can degrade over time, especially if not stored properly.
Recommended Solutions:
Verify Reagent Quality: Use a fresh bottle of NBS. If you suspect the quality of your current bottle, you can test it by dissolving a small amount in a solvent and observing for the characteristic color of bromine.
Increase Reaction Temperature: Gradually increase the reaction temperature in 10°C increments. For many pyrazole brominations with NBS, temperatures between room temperature and 50°C are effective.
Consider a Different Solvent: A more polar solvent can sometimes facilitate the reaction. If you are using a non-polar solvent like CCl₄, consider switching to acetonitrile or chloroform.
Problem 2: Formation of a Major Side Product (Di-bromination)
Symptom: Mass spectrometry or NMR analysis of the crude product indicates the presence of a di-brominated species in significant quantities.
Possible Causes:
Excess Brominating Agent: Using more than one equivalent of the brominating agent will inevitably lead to di-bromination.
High Reaction Temperature or Prolonged Reaction Time: Even with stoichiometric amounts of the brominating agent, harsh conditions can favor over-bromination.
Localized High Concentration of Brominating Agent: Adding the brominating agent too quickly can create localized areas of high concentration, leading to the formation of the di-brominated product before the mono-brominated product has had a chance to disperse.
Recommended Solutions:
Stoichiometric Control: Carefully measure and use no more than 1.0 to 1.05 equivalents of the brominating agent.
Controlled Addition: Add the brominating agent portion-wise or as a solution via a syringe pump over an extended period (e.g., 30-60 minutes). This maintains a low concentration of the electrophile throughout the reaction.
Temperature Management: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Consider starting the reaction at 0°C and allowing it to slowly warm to room temperature.
Troubleshooting Workflow
The following diagram illustrates a decision-making process for troubleshooting common issues in this synthesis.
Caption: Troubleshooting Decision Tree for Synthesis Optimization.
Optimized Experimental Protocol
This protocol is designed to maximize the yield of the desired mono-brominated product while minimizing side reactions.
Materials:
Methyl 1,3-dimethyl-pyrazole-4-carboxylate
N-Bromosuccinimide (NBS)
Acetonitrile (ACN), anhydrous
Saturated aqueous sodium thiosulfate solution
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate
Ethyl acetate
Hexanes
Procedure:
Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), dissolve Methyl 1,3-dimethyl-pyrazole-4-carboxylate (1.0 eq) in anhydrous acetonitrile (approximately 0.1 M concentration).
Cooling: Cool the solution to 0°C using an ice-water bath.
Reagent Addition: Add N-Bromosuccinimide (1.05 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise above 5°C.
Reaction: Allow the reaction mixture to stir at 0°C for 30 minutes, then let it warm to room temperature and stir for an additional 2-4 hours.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes). The product spot should have a higher Rf value than the starting material.
Workup:
Once the reaction is complete, quench by adding saturated aqueous sodium thiosulfate solution to neutralize any remaining bromine.
Dilute the mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purification:
Recrystallization: The crude product can often be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes.
Column Chromatography: If recrystallization is ineffective, purify the crude material by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.
Data Summary Table
Parameter
Recommended Condition
Rationale
Brominating Agent
N-Bromosuccinimide (NBS)
Safer handling and generally higher selectivity for mono-bromination.[6]
Stoichiometry
1.05 eq of NBS
A slight excess ensures complete consumption of the starting material without significant over-bromination.
Solvent
Anhydrous Acetonitrile (ACN)
A polar aprotic solvent that facilitates the electrophilic substitution.
Temperature
0°C to Room Temperature
Minimizes the rate of potential side reactions, particularly di-bromination.
Addition Method
Portion-wise addition of NBS
Prevents localized high concentrations of the brominating agent.
Workup Quench
Saturated Na₂S₂O₃
Effectively neutralizes unreacted bromine and NBS.
Reaction Mechanism
The bromination of Methyl 1,3-dimethyl-pyrazole-4-carboxylate proceeds via a classical electrophilic aromatic substitution mechanism.
Caption: Generalized mechanism for electrophilic bromination of the pyrazole ring. (Note: A placeholder for actual chemical structure images is used in the DOT script. A visual representation would show the pyrazole ring attacking the electrophilic bromine, forming a resonance-stabilized carbocation intermediate, followed by the loss of a proton to restore aromaticity).
References
Development of Scalable Processes for the Preparation of N-Methyl-3-Bromo-5-Methyl Pyrazole. ACS Publications. Available at: [Link]
Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. PMC. Available at: [Link]
Reactions of phenyl-substituted heterocyclic compounds - 11. nitrations and brominations of 1-phenylpyrazole derivatives. Canadian Journal of Chemistry. Available at: [Link]
Rapid Kinetics and Relative Reactivity of Some Five Membered Aromatic Heterocycles using Hydrodynamic Voltammetry. Oriental Journal of Chemistry. Available at: [Link]
The Bromination of Pyrazabole. DTIC. Available at: [Link]
Optimization for the bromination step. ResearchGate. Available at: [Link]
Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. IntechOpen. Available at: [Link]
Electrocatalytic Three-Component Synthesis of 4-Bromopyrazoles from Acetylacetone, Hydrazine and Diethyl Bromomalonate. SIOC Journals. Available at: [Link]
Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. MDPI. Available at: [Link]
Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence. Beilstein Journal of Organic Chemistry. Available at: [Link]
methyl1,3-dimethyl-1h-pyraZole-4-carboxylate. MySkinRecipes. Available at: [Link]
Bromination of Pyrazole and Pyrazolate Ligands in [Mo5S5(pz)4(pzH)5]Br2. ResearchGate. Available at: [Link]
Synthetic method of 1, 3-dimethyl-1H-pyrazole-4-carboxylic acid. Google Patents.
Halogenation of Pyrazoles Using N ‐Halosuccinimides in CCl 4 and in Water. ResearchGate. Available at: [Link]
Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. MDPI. Available at: [Link]
Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. JOCPR. Available at: [Link]
Pyrazoles. 19. Selective thermolysis reactions of bromo-1-nitro-1H-pyrazoles. Formation of 3-nitro-1H- vs. 4-nitro-1H-pyrazoles. The Journal of Organic Chemistry. Available at: [Link]
1H-Pyrazole-4-carboxylic acid, 1,3-dimethyl-, methyl ester. PubChem. Available at: [Link]
Regioselectivity of pyrazole bromination. Reddit. Available at: [Link]
A Facile Synthesis of 5-(2-Bromo-4-Methylthiazol-5-yl)-3-(Methylthio)-1H-Pyrazole. ResearchGate. Available at: [Link]
3,5-dibromo-1H-pyrazole: In situ hydrolysis and decarboxylation method. DOI. Available at: [Link]
Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine. Google Patents.
Synthesis, Structure and Molecular Docking of New 4,5-Dihydrothiazole Derivatives Based on 3,5-Dimethylpyrazole and Cytisine and Salsoline Alkaloids. MDPI. Available at: [Link]
Method for purifying pyrazoles. Google Patents.
Extracting 1,3-dimethylpyrazole and 1,5-dimethylpyrazole from binary industrial mixtures. ResearchGate. Available at: [Link]
3,5-dimethylpyrazole. Organic Syntheses Procedure. Available at: [Link]
Synthesis of 5-bromo-1-phenyl-1H-pyrazole-4-carboxylic acid, ethyl ester. PrepChem.com. Available at: [Link]
SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. ResearchGate. Available at: [Link]
Technical Support Center: Purification of Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic and purification challenges associated with Methyl 5-bromo-1,3-dimethyl-1H...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic and purification challenges associated with Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS: 1779928-68-5).
The bromination of pyrazole scaffolds is a fundamental transformation in medicinal chemistry, typically achieved using N-bromosuccinimide (NBS) or elemental bromine via electrophilic aromatic substitution at the C4 or C5 position [1]. However, isolating the pure ester from unreacted precursors, succinimide byproducts, and regioisomers requires a deep understanding of the molecule's physicochemical properties. This guide bridges theoretical causality with field-proven methodologies to ensure high-yield, high-purity recovery.
Purification Workflow & Logic
The following diagram maps the critical path from crude reaction mixture to the isolated >99% pure pyrazole ester, highlighting the phase-separation logic and orthogonal purification techniques.
Fig 1. Orthogonal purification workflow for brominated pyrazole carboxylates.
Troubleshooting Guides & FAQs
Q1: Why does my product co-elute with the unreacted methyl 1,3-dimethyl-1H-pyrazole-4-carboxylate?
Causality: The addition of a bromine atom at the C5 position only marginally decreases the polarity of the pyrazole core compared to the C5-H precursor. On standard normal-phase silica gel, their retention factors (
) are nearly identical in static, highly polar solvent systems [2].
Solution: Implement a shallow gradient elution. Never load the column with a solvent containing more than 5% Ethyl Acetate (EtOAc). Start the chromatography with 100% hexanes and slowly ramp to 15-20% EtOAc. The brominated product will elute slightly before the unreacted starting material due to the steric bulk and lower dipole moment imparted by the halogen.
Q2: How do I completely remove succinimide byproducts if I used N-Bromosuccinimide (NBS)?
Causality: Succinimide is a notorious contaminant. It is moderately soluble in both water and organic solvents like ethyl acetate, causing it to partition poorly during standard aqueous workups. Furthermore, it streaks on silica gel, contaminating your isolated fractions [1].
Solution: Swap ethyl acetate for dichloromethane (DCM) during the extraction phase. Succinimide has significantly lower solubility in DCM. Alternatively, wash the organic layer with a cold, dilute alkaline solution (e.g., 5%
) to deprotonate the succinimide (), forcing the ionic species into the aqueous phase.
Q3: I am observing significant loss of the methyl ester group (hydrolysis) during purification. How can I prevent this?
Causality: The ester group at the C4 position is highly susceptible to hydrolysis. If the bromination reaction is quenched with strong aqueous bases (like
or ) to neutralize HBr, or if the crude mixture is left on highly active, slightly acidic silica gel for extended periods, the ester will cleave into the corresponding carboxylic acid[3].
Solution: Use only mild bases like sodium bicarbonate () or phosphate buffers for quenching. If chromatography must be delayed, store the crude mixture in a non-nucleophilic solvent (like toluene or DCM) at 4°C.
Q4: How do I separate the 5-bromo isomer from the 3-bromo isomer?
Causality: Depending on your synthetic route (e.g., if methylation of the pyrazole nitrogens occurred after bromination), you may generate a mixture of 1,3-dimethyl and 1,5-dimethyl regioisomers. These isomers have virtually identical
values on silica.
Solution: Abandon chromatography for this specific separation. Instead, utilize recrystallization. The differing steric profiles of the methyl groups relative to the bromine atom alter the crystal lattice energy. Recrystallization from a hot mixture of Hexanes/DCM (or pure ethanol) will selectively precipitate the thermodynamically favored isomer [4].
Quantitative Data: Chromatography Metrics
To ensure a self-validating purification process, compare your Thin Layer Chromatography (TLC) and column metrics against the standardized data below.
Solvent System (v/v)
(Starting Material)
(Brominated Product)
Succinimide Behavior
Recommended Use
100% Hexanes
0.00
0.05
Retained at baseline
Column loading / Equilibration
85:15 Hexane/EtOAc
0.25
0.35
Streaks ( 0.1 - 0.2)
Optimal Isocratic Elution
70:30 Hexane/EtOAc
0.55
0.60
Co-elutes
Avoid (Poor resolution)
95:5 DCM/MeOH
0.65
0.70
Elutes cleanly ( 0.4)
Scavenging column flush
Step-by-Step Experimental Protocols
Protocol A: Optimized Aqueous Workup
Objective: Remove inorganic salts, acids, and >90% of succinimide prior to chromatography.
Quench: Cool the crude reaction mixture to 0–5 °C using an ice bath. Slowly add a 10% aqueous solution of sodium thiosulfate (
) to quench any unreacted bromine/NBS.
Neutralize: Add 5% aqueous
dropwise until the aqueous phase reaches a pH of 7.5–8.0. (Self-Validation: Use pH paper; do not exceed pH 8.5 to prevent ester hydrolysis).
Extract: Transfer to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (3 × 20 mL per gram of crude).
Wash: Wash the combined organic layers with ice-cold distilled water (2 × 20 mL) and brine (1 × 20 mL).
Dry: Dry the organic layer over anhydrous
. Filter and concentrate under reduced pressure (rotary evaporation at 30 °C) to yield a crude oil/solid.
Protocol B: Flash Column Chromatography
Objective: Isolate Methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate from unreacted precursors.
Preparation: Pack a glass column with normal-phase silica gel (230–400 mesh) using 100% hexanes. Use approximately 30 grams of silica per gram of crude product.
Loading: Dissolve the crude product in the absolute minimum volume of DCM (e.g., 1-2 mL). Apply evenly to the top of the silica bed.
Elution:
Flush with 2 column volumes (CV) of 100% hexanes.
Transition to 95:5 Hexane/EtOAc for 2 CV.
Elute the product using 85:15 Hexane/EtOAc.
Monitoring: Collect 15 mL fractions. (Self-Validation: Spot fractions on a TLC plate under short-wave UV (254 nm). The product will appear as a strong UV-active spot at
0.35).
Recovery: Pool fractions containing the pure product and evaporate the solvent to yield the purified ester.
Objective: Achieve >99% purity and remove trace regioisomers.
Dissolution: Place the chromatographed solid in a round-bottom flask. Add a minimum amount of boiling ethanol (or a 1:1 mixture of hot Hexane/DCM) until the solid just dissolves.
Cooling: Remove from heat and allow the flask to cool to room temperature slowly over 2 hours. Do not disturb the flask.
Crystallization: Once at room temperature, transfer the flask to an ice bath (0 °C) for 1 hour to maximize precipitation. (Self-Validation: Needle-like or prismatic crystals should form).
Filtration: Filter the crystals using a Büchner funnel under vacuum. Wash the filter cake with a few drops of ice-cold hexanes. Dry under high vacuum.
References
ACS Publications. "Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides." The Journal of Organic Chemistry. Available at:[Link]
Beilstein Journal of Organic Chemistry. "Synthesis of substituted triazole–pyrazole hybrids using triazenylpyrazole precursors." Beilstein Journals. Available at:[Link]
Troubleshooting
Regioselectivity problems in pyrazole bromination reactions
Welcome to the Pyrazole Functionalization Technical Support Center . This guide is structured as a Tier-2 Engineering resource.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Pyrazole Functionalization Technical Support Center .
This guide is structured as a Tier-2 Engineering resource. We assume you are familiar with basic organic synthesis but require specific troubleshooting for the unique electronic behaviors of the pyrazole nucleus.
Quick Reference: The Regioselectivity Matrix
Before modifying your protocol, identify your substrate class and desired outcome using this logic flow.
Figure 1: Decision matrix for selecting the correct bromination strategy based on substrate constraints.
Module 1: The Physics of Pyrazole Reactivity
To troubleshoot, you must understand the electronic bias fighting against you.
The C4 "Beta" Effect (EAS Dominance):
In Electrophilic Aromatic Substitution (EAS), the pyrazole ring behaves like an enamine. The lone pair on
donates density into the ring. Resonance structures place negative charge density primarily at C4 .
Implication: Reagents like NBS,
, or sources will almost exclusively attack C4.
Troubleshooting: If you want C3 or C5, stop trying to optimize temperature/solvent for EAS. You are fighting thermodynamics. You must switch mechanisms (see Module 3).
The C5 Acidity (Lithiation Dominance):
The proton at C5 is the most acidic (
~19-20 for N-phenyl pyrazole) due to the inductive effect of the adjacent .
Implication: Strong bases (
-BuLi) will deprotonate C5, not C4.
Troubleshooting: This is your "backdoor" to functionalize positions that EAS won't touch.
Module 2: Troubleshooting Tickets (Q&A)
Ticket #001: "I am getting a mixture of regioisomers with my N-H pyrazole."
Diagnosis: Tautomerism.
Root Cause: In N-unsubstituted pyrazoles, the hydrogen rapidly shifts between nitrogen atoms (
and ). This makes the C3 and C5 positions chemically equivalent over the reaction timescale.
The Fix:
Lock the Tautomer: You must alkylate or protect the nitrogen before bromination.
Methylation: Use MeI/Base.[1] This distinguishes C3 from C5.
Transient Protection: If you need the N-H later, use a THP (tetrahydropyranyl) or SEM group.
Protocol Adjustment: Once protected, C4 bromination will proceed cleanly.
Ticket #002: "My reaction is dead. No bromination occurs on my pyrazole."
Diagnosis: Ring Deactivation.
Root Cause: You likely have an Electron-Withdrawing Group (EWG) like
, , or a pyridine ring attached. Pyrazoles are electron-rich, but EWGs significantly raise the activation energy for EAS.
The Fix:
Switch Reagent: NBS is often too mild for deactivated rings. Switch to Bromine (
) in water or /Iron(III) .
Acid Catalysis: Protonating the N-N bond usually deactivates the ring further unless you use specific conditions where the acid activates the NBS (e.g.,
/TFA mixtures).
The "Silver Bullet" (Oxidative Bromination): Use
+ . The in-situ generation of reactive hypobromous acid species can overcome deactivation.
Ticket #003: "I need a C5-bromo pyrazole, but I keep getting C4."
Diagnosis: Wrong Mechanism Selection.
Root Cause: You are using electrophilic conditions (NBS/Br2) which follow electronic density (C4). You need to exploit proton acidity (C5).
The Fix:
Switch to a Lithiation-Trapping Protocol .
Cool to -78°C.
Add
-BuLi (deprotonates C5 selectively).
Quench with a bromine source (e.g.,
or 1,2-dibromo-1,1,2,2-tetrafluoroethane).[2]
Note: This requires an N-substituted pyrazole.[3] N-H pyrazoles will simply be deprotonated at the nitrogen.
Module 3: Validated Protocols
Protocol A: Standard C4-Bromination (The "Workhorse")
Best for: Activated or neutral N-substituted pyrazoles.
Dissolve: 1.0 equiv of pyrazole in Acetonitrile (MeCN) or DMF (0.5 M concentration).
Add: 1.05 equiv of N-Bromosuccinimide (NBS) .
Tip: Recrystallize NBS from water/acetone if it is yellow/aged. Purity matters.
Monitor: Stir at RT for 1-4 hours. Monitor via TLC/LCMS.
Workup: Dilute with water, extract with EtOAc. Wash organic layer with sodium thiosulfate (to remove bromine color) and brine.
Protocol B: C5-Bromination via Lithiation
Best for: Forcing halogenation at the C5 position (requires N-protecting group).
Setup: Flame-dry flask, Argon atmosphere.
Solvent: Dissolve substrate in anhydrous THF. Cool to -78°C .
Lithiation: Add
-BuLi (1.1 equiv) dropwise. Stir for 30-60 mins at -78°C.
Checkpoint: If your substrate has sensitive groups (esters/ketones), this method is risky. Consider a directing group strategy.
Quench: Add a solution of
(1.2 equiv) in THF dropwise.
Warm: Allow to warm to RT slowly over 2 hours.
Workup: Quench with saturated
.
Protocol C: De Novo Synthesis (When Direct Bromination Fails)
Best for: C3-bromo pyrazoles or highly sensitive substrates.
Instead of brominating the ring, build the ring with the bromine already attached.
Reactants: Hydrazine +
-bromo-1,3-diketone (or -bromoenaminone).
Conditions: Ethanol, reflux, mild acid (AcOH).
Result: This cyclization controls regiochemistry based on the steric/electronic matching of the hydrazine and the ketone, often allowing access to isomers impossible to reach via EAS.
Comparison of Brominating Agents
Reagent
Active Species
Selectivity
Substrate Tolerance
NBS / MeCN
or polarized N-Br
High (C4)
High. Good for acid-sensitive groups.
/ AcOH
/
High (C4)
Moderate. Acidic conditions may cleave protecting groups.
/
/
Medium
Low. Strong oxidation; good for deactivated rings.
NBS /
(Superelectrophile)
C4 (Forced)
Very Low. Use only for highly deactivated pyrazoles (e.g., nitro-pyrazoles).
References
Gosselin, F., et al. (2006).[4] Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Synlett.
Context: Establishes regioselectivity rules for cycliz
Organic Chemistry Portal. (n.d.). Synthesis of Pyrazoles and Bromination Strategies.
Context: General mechanisms and reagent comparisons for pyrazole functionaliz
Zhang, Z., et al. (2024).[2] Photocatalytic One-Pot Three-Component Reaction for the Regioselective Synthesis of Bromo-Substituted Pyrazoles. Journal of Organic Chemistry.
Context: Advanced methods for accessing difficult regioisomers using radical p
Goossen, L. J., et al. (2010). Regioselective C-H Functionalization of Pyrazoles. Angewandte Chemie International Edition.
Context: Mechanistic grounding for C5-lithiation and transition-metal c
Overcoming steric hindrance in 5-bromo-1,3-dimethyl-pyrazole reactions
The Steric Challenge: The "Orthogonality" Problem Welcome to the technical support center. If you are working with 5-bromo-1,3-dimethyl-1H-pyrazole , you have likely encountered low yields or unreacted starting material.
Author: BenchChem Technical Support Team. Date: March 2026
The Steric Challenge: The "Orthogonality" Problem
Welcome to the technical support center. If you are working with 5-bromo-1,3-dimethyl-1H-pyrazole , you have likely encountered low yields or unreacted starting material.
The Root Cause:
The reactivity issue is structural. In 1,3-dimethyl-5-halo-pyrazoles, the N1-methyl group and the C5-bromine atom are in immediate proximity (peri-like interaction). This creates a significant steric pocket that blocks the approach of standard catalytic systems.
Standard Pd(PPh₃)₄ catalysts often fail because the bulky triphenylphosphine ligands cannot effectively accommodate the steric bulk during the oxidative addition or transmetallation steps.
Lithiation (n-BuLi) often leads to side reactions (deprotonation at the C3-methyl group) or requires cryogenic conditions (-78 °C) that are difficult to scale.
This guide provides three "Field-Proven" workflows to bypass this hindrance.
Decision Matrix: Selecting Your Pathway
Before proceeding, determine your pathway based on your nucleophile and available equipment.
Figure 1: Strategic decision tree for selecting the optimal reaction pathway based on the desired bond formation.
User Question: I am trying to couple 5-bromo-1,3-dimethylpyrazole with a phenylboronic acid using Pd(PPh₃)₄, but I only get <10% conversion. Why?
Technical Insight:
The "Cone Angle" of PPh₃ (145°) is too large to allow the palladium center to get close enough to the C5 position, which is shielded by the N1-methyl. Furthermore, the oxidative addition into the C5-Br bond is slow. You need a ligand that is electron-rich (to speed up oxidative addition) and bulky yet flexible (to facilitate reductive elimination).
The Solution: Dialkylbiaryl Phosphines (Buchwald Ligands)
Switch to SPhos or XPhos . These ligands form a "roof" over the metal center, allowing the reaction to proceed despite the steric bulk.
Protocol 1: High-Efficiency Suzuki Coupling
Catalyst: XPhos Pd G3 (or Pd₂(dba)₃ + XPhos)
Loading: 1–2 mol%
Base: K₃PO₄ (3.0 equiv) - Crucial: Carbonates are often too weak for this specific substrate.
Solvent: 1,4-Dioxane/Water (4:1)
Temp: 80–100 °C
Step-by-Step:
Charge a vial with 5-bromo-1,3-dimethylpyrazole (1.0 equiv), Boronic Acid (1.5 equiv), and K₃PO₄ (3.0 equiv).
Add XPhos Pd G3 (0.02 equiv).
Seal and purge with Argon/Nitrogen (3 cycles). Oxygen inhibition is severe with these active catalysts.
Add degassed Dioxane/Water.
Heat to 100 °C for 2–4 hours.
Validation: If conversion is still low, switch to SPhos Pd G3 . SPhos is smaller than XPhos and sometimes fits the "N1-methyl pocket" better.
Module B: The "Turbo" Grignard Route (Mg-Exchange)
User Question: Pd catalysis is failing completely. Can I make the Grignard reagent? I tried Mg turnings and iodine initiation, but it won't start.
Technical Insight:
Standard Grignard formation (Mg metal) is notoriously difficult with electron-rich heterocyclic bromides due to surface passivation. Furthermore, if you use n-BuLi for lithium-halogen exchange, the N1-methyl group directs deprotonation at the C3-methyl (benzylic-like position) rather than exchanging the bromine, leading to side products.
The Solution: Turbo Grignard (Knochel Exchange)
Use iPrMgCl[1]·LiCl (Isopropylmagnesium chloride lithium chloride complex).[1] The LiCl breaks up the polymeric aggregates of the Grignard reagent, making it a "Turbo" species that is kinetically fast enough to exchange the Bromine at moderate temperatures (0 °C to RT) without touching the C3-methyl protons.
Protocol 2: Turbo-Grignard Exchange
Reagent: iPrMgCl·LiCl (1.3 M in THF)
Temp: 0 °C to Room Temperature (RT)
Time: 15–45 mins
Step-by-Step:
Dissolve 5-bromo-1,3-dimethylpyrazole (1.0 equiv) in anhydrous THF (0.5 M) under Argon.
Cool to 0 °C.
Dropwise add iPrMgCl·LiCl (1.1 equiv).
Stir at 0 °C for 30 mins.
In-Process Check: Quench a small aliquot with Iodine (I₂). If the exchange is complete, you will see the 5-iodo product by LCMS.
Once formed, add your electrophile (Aldehyde, Ketone, Weinreb Amide) directly to the flask.
Figure 2: Mechanism of Turbo-Grignard exchange. The LiCl additive prevents aggregation, allowing rapid Br/Mg exchange.
Module C: Buchwald-Hartwig Amination
User Question: I need to put a primary amine at the 5-position. I'm seeing a lot of hydrodebromination (reduction) but no product.
Technical Insight:
Hydrodebromination is a classic sign that the reductive elimination of the amine is slower than the Beta-hydride elimination from the ligand or solvent. This happens because the N1-methyl steric clash makes the C-N bond formation difficult.
The Solution:
You must use BrettPhos Pd G3 (for primary amines) or RuPhos Pd G3 (for secondary amines). These precatalysts ensure the active Pd(0) species is formed immediately without requiring reduction by the amine (which can stall the cycle).
Critical Parameter: The Base
Do not use Cs₂CO₃. For hindered substrates, use LHMDS (Lithium Hexamethyldisilazide) or NaOtBu . The soluble base (LHMDS) often works best to deprotonate the amine before it binds to Pd.
Knochel, P. , et al. "Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents." Angewandte Chemie International Edition, 2004.[5]
Buchwald, S. L. , et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005.
Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.
Technical Support Center: Thermal Stability of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
This technical support guide is designed for researchers, scientists, and drug development professionals working with Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate. It provides in-depth answers to frequently asked q...
Author: BenchChem Technical Support Team. Date: March 2026
This technical support guide is designed for researchers, scientists, and drug development professionals working with Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate. It provides in-depth answers to frequently asked questions and troubleshooting guidance for experiments where the thermal stability of this compound is a critical factor. The information herein is synthesized from established principles of chemical stability and data from structurally related compounds to ensure a high degree of scientific integrity and practical utility.
Section 1: Frequently Asked Questions (FAQs)
Q1: What are the general recommendations for the safe handling and storage of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate to ensure its thermal stability?
When handling Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate, it is crucial to minimize exposure to high temperatures. Based on safety data for analogous compounds, the following precautions are recommended:
Storage: The compound should be stored in a cool, dry, and well-ventilated area.[1][2] Some suppliers recommend refrigeration.[3] Keep the container tightly sealed to prevent exposure to moisture and atmospheric contaminants.[1][2]
Handling: Avoid creating dust or aerosols.[2] Use in a well-ventilated area or under a chemical fume hood.[1] Keep away from sources of ignition, as thermal decomposition can lead to the release of flammable or toxic gases.[1][3]
Incompatibilities: Avoid contact with strong oxidizing agents.[1]
Q2: What are the potential hazardous decomposition products of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate upon heating?
The presence of bromine in the molecule is a significant concern, as its release or the formation of HBr can pose serious health and environmental risks.[5][6]
Q3: My reaction is giving unexpected byproducts when run at an elevated temperature. Could this be related to the thermal decomposition of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate?
Yes, it is highly plausible. If your reaction is conducted at elevated temperatures, the formation of unexpected byproducts could be a direct result of the thermal degradation of the pyrazole starting material. The pyrazole ring itself is relatively stable, but the substituents, particularly the bromo and carboxylate groups, can influence its thermal lability.[7]
Troubleshooting Steps:
Lower the Reaction Temperature: If the reaction conditions permit, attempt to run the reaction at a lower temperature to see if the formation of byproducts is reduced.
Analyze Byproducts: Isolate and characterize the byproducts. The identity of these compounds can provide clues about the decomposition pathway. For example, the presence of debrominated species would strongly suggest thermal decomposition.
Perform Thermal Analysis: To definitively determine the thermal stability of your compound under your specific experimental conditions, it is highly recommended to perform Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).
Section 2: Troubleshooting & Analytical Guides
Guide 1: How to Experimentally Determine the Thermal Stability using TGA and DSC
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful techniques to assess the thermal stability of a compound.[8]
Experimental Workflow for Thermal Analysis
Caption: Workflow for Thermal Stability Assessment using TGA and DSC.
Sample Preparation: Accurately weigh 5-10 mg of the compound into a TGA pan (typically aluminum or platinum).
Instrument Setup:
Purge Gas: Use an inert gas such as nitrogen or argon at a flow rate of 20-50 mL/min to prevent oxidative decomposition.
Temperature Program: Heat the sample from ambient temperature to a temperature well above the expected decomposition point (e.g., 30°C to 500°C) at a constant heating rate (e.g., 10°C/min).
Data Analysis: The TGA thermogram will plot mass loss versus temperature. The onset temperature of mass loss is a key indicator of the beginning of thermal decomposition.
Sample Preparation: Accurately weigh 2-5 mg of the compound into a hermetically sealed DSC pan. An empty, sealed pan should be used as a reference.
Instrument Setup:
Purge Gas: Use an inert gas as in the TGA setup.
Temperature Program: Use a similar temperature program as in TGA, ensuring the temperature range covers the melting point and any decomposition events.
Data Analysis: The DSC thermogram plots heat flow versus temperature.
An endothermic peak will indicate the melting point of the compound.
A sharp exothermic peak following the melt is often indicative of a decomposition event. The onset temperature of this exotherm is a critical parameter for assessing thermal hazards.[9]
Data Summary Table for Structurally Similar Compounds
The presence of these lower molecular weight species, especially when the reaction is heated, is a strong indication of thermal decomposition.
Section 3: Conclusion
While direct thermal stability data for Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate is not extensively published, a conservative approach based on data from analogous brominated pyrazoles is essential for safe and effective experimentation. Researchers should be aware of the potential for thermal decomposition, especially at elevated temperatures, which can lead to the formation of hazardous byproducts and compromise experimental outcomes. The use of analytical techniques such as TGA and DSC is strongly recommended to establish a definitive thermal stability profile for this compound before its use in high-temperature applications.
References
JQ-3150 - Safety Data Sheet. (2024, April 4). Combi-Blocks, Inc. 3
5 - SAFETY DATA SHEET. (2025, December 20). [Source not specified]. 1
SAFETY DATA SHEET - Fisher Scientific. (2025, December 22). Fisher Scientific. 4
Carbon dioxide affinity (“carboxophilicity”) of trivalent light metal pyrazolates. (2024, August 23). [Source not specified]. 10
Synthesis, Physicochemical, Thermal and Antioxidative Properties of Zn(II) Coordination Compounds with Pyrazole-Type Ligand. (2022, February 10). MDPI. Link
SAFETY DATA SHEET - Thermo Fisher Scientific. (2026, January 2). Thermo Fisher Scientific. 11
5-BroMo-1-Methyl-1H-pyrazole-4-carbaldehyde Safety Data Sheets. (n.d.). Echemi. Link
SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, June 2). Tokyo Chemical Industry. 13
Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. (n.d.). PMC. Link
Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. (n.d.). ResearchGate. Link
3,5-dibromo-1H-pyrazole: In situ hydrolysis and decarboxylation method. (n.d.). DOI. Link
(PDF) Synthesis, Characterization, DFT, and Thermogravimetric Analysis of Neutral Co(II)/Pyrazole Complex, Catalytic Activity toward Catecholase and Phenoxazinone Oxidation. (2023, January 9). ResearchGate. Link
CN112079781A - Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine. (n.d.). [Source not specified]. Link
Products of thermal decomposition of brominated polymer flame retardants. (n.d.). [Source not specified]. Link
Thermal decomposition of brominated flame retardants (BFRs): Products and mechanisms. (2018, November 3). [Source not specified]. Link
Thermal decomposition of brominated flame retardants (BFRs): Products and mechanisms. (n.d.). [Source not specified]. Link
Synthesis, Characterization, DFT, and Thermogravimetric Analysis of Neutral Co(II)/Pyrazole Complex, Catalytic Activity toward Catecholase and Phenoxazinone Oxidation. (2023, January 17). MDPI. Link
Differential Scanning Calorimetry Evaluation and Orthogonal Projection to Latent Structure Prediction of Thermal Hazards Associated with Five-Membered Aromatic Heterocycles with at Least Two Heteroatoms. (2025, August 19). Figshare. Link
Methyl 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate. (n.d.). Sigma-Aldrich. Link
Differential scanning calorimetry as a general method for determining the purity and heat of fusion of high-purity organic chemicals. Application to 95 compounds. (n.d.). ACS Publications. Link
(PDF) Crystallographic, spectroscopic and thermal studies of 1-(4-bromophenyl)-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methyl-1H-pyrazole. (n.d.). ResearchGate. Link
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC. Link
Table: Toxic Flame Retardants in Everyday Products. (n.d.). [Source not specified]. Link
Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. (n.d.). Semantic Scholar. Link
Update of the risk assessment of brominated phenols and their derivatives in food. (n.d.). PMC. Link
Journal of Pharmaceutical Analysis. (2014, May 25). Research and Reviews. Link
Halogen-Induced Controllable Cyclizations as Diverse Heterocycle Synthetic Strategy. (2020, December 18). [Source not specified]. Link
2015 - PİRAZOL TÜREVLERİNİN SENTEZ YÖNTEMLERİ - SYNTHESIS METHODS OF PYRAZOLE DERIVATES. (n.d.). DergiPark. Link
Methyl 5-bromo-1H-pyrazole-3-carboxylate. (n.d.). Sigma-Aldrich. Link
Methyl 3-Bromo-5-carbamoylisothiazole-4-carboxylate. (2023, January 19). MDPI. Link
5-Chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde. (n.d.). PMC - NIH. Link
5-Bromo-1-methyl-1H-pyrazole-4-carbaldehyde. (n.d.). Sigma-Aldrich. Link
4-Bromo-1-methyl-1H-pyrazole-5-carboxaldehyde, 97%, Thermo Scientific™. (n.d.). Thermo Scientific. Link
Methyl 5-amino-1,3-dimethyl-1h-pyrazole-4-carboxylate. (n.d.). PubChemLite. Link
Author: BenchChem Technical Support Team. Date: March 2026
Ticket Type: Advanced Organic Synthesis Support
Subject: Troubleshooting Hydrolysis Failures in Polysubstituted Pyrazole Esters
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Triage & Diagnostics
Is your reaction failing? Before proceeding to the protocols, identify your failure mode to select the correct module.
Symptom
Diagnosis
Recommended Module
No Reaction (Starting material recovered >90%)
Steric Shielding: The carbonyl carbon is inaccessible to the nucleophile () due to bulky substituents at N1, C3, or C5 positions.
Module 1 & 2
Decomposition (New spots, no product)
Base Sensitivity: The pyrazole ring or substituents are unstable under harsh basic reflux.
Module 2 (TMSOK)
Gas Evolution / Product Loss
Decarboxylation: The resulting carboxylic acid is unstable, likely due to electron-withdrawing groups facilitating loss.
Module 3
Insolubility
Phase Transfer Failure: The lipophilic hindered ester is not interacting with the aqueous base.
Module 1 (LiOH)
Module 1: Overcoming the Kinetic Barrier (The "LiOH Effect")
The Problem: Standard saponification (
) relies on the formation of a tetrahedral intermediate.[1] In sterically crowded pyrazoles (e.g., 1,5-diaryl-3-trifluoromethylpyrazoles), the energy barrier to form this crowded intermediate is too high for sodium or potassium hydroxides to overcome efficiently at standard temperatures.
The Solution: Switch to Lithium Hydroxide (LiOH) in THF.
Mechanism: Lithium (
) has a smaller ionic radius and higher charge density than or . It acts as a Lewis acid, coordinating tightly to the carbonyl oxygen. This polarization increases the electrophilicity of the carbonyl carbon, lowering the activation energy for nucleophilic attack.
Solvent System: THF dissolves the lipophilic ester, while water solubilizes the LiOH.
Protocol A: LiOH Accelerated Hydrolysis
Dissolve the pyrazole ester (1.0 equiv) in THF (0.1 M concentration).
Prepare a solution of LiOH·H2O (3.0 – 5.0 equiv) in a minimum amount of water.
Add the aqueous LiOH to the THF solution. The mixture should become a single phase or a fine emulsion.
Crucial Step: Heat to 60°C . If no conversion after 4 hours, increase to reflux.
Workup: Acidify carefully to pH 4-5 with 1M HCl (See Module 3 regarding decarboxylation risks). Extract with EtOAc.[2]
Note: If this fails, the steric bulk is preventing the approach of the nucleophile. You must switch to an anhydrous nucleophilic cleavage (Module 2).
Module 2: Anhydrous Nucleophilic Cleavage (The "Thermodynamic Bypass")
When steric hindrance renders the carbonyl carbon inaccessible to hydroxide attack, you must change the mechanism. Instead of attacking the carbonyl, we attack the alkyl group of the ester (S_N2 mechanism), which is often less hindered.
Protocol B: Potassium Trimethylsilanolate (TMSOK)
Best for: Acid-sensitive substrates and moderately hindered esters.
TMSOK is a soluble, anhydrous source of hydroxide equivalent. It attacks the carbonyl to form a silyl ester intermediate, which hydrolyzes upon workup, or acts as a direct nucleophile.
Dissolve ester in anhydrous THF or Toluene .
Add TMSOK (2.0 equiv).
Stir at room temperature. If sluggish, heat to 50°C.
Observation: The product often precipitates as the potassium salt.
Workup: Filter the solid (if precipitated) or dilute with ether and wash with dilute citric acid.
Protocol C: Iodotrimethylsilane (TMSI) – The "Nuclear Option"
Best for: Extremely hindered esters (e.g., tert-butyl esters flanked by bulky groups) that are inert to all basic conditions.
Mechanism: TMSI activates the ester oxygen (Lewis acid), and the iodide ion attacks the alkyl group (methyl/ethyl/t-butyl), cleaving the C-O bond rather than the acyl C=O bond.
Setup: Flame-dry glassware under Argon.
Dissolve ester in anhydrous Acetonitrile (MeCN) or Chloroform .
Add TMSI (2.0 – 4.0 equiv) dropwise at 0°C.
Alternative: Generate in situ using TMSCl (4 equiv) and NaI (4 equiv).
Warm to 50–70°C. Monitor by TLC (Caution: TMS esters hydrolyze on TLC plates; look for the disappearance of SM).
Quench: Cool to 0°C. Add MeOH (to destroy excess TMSI), then aqueous sodium thiosulfate (to reduce any iodine formed).
Module 3: Troubleshooting Decarboxylation
The Phenomenon: Pyrazole carboxylic acids, particularly those with electron-withdrawing groups (EWG) like
or at the 3- or 4-position, are prone to thermal decarboxylation. This follows a mechanism similar to -keto acids, where the zwitterionic form facilitates loss.
Corrective Actions:
Avoid Acidic Workup: Do not acidify to pH 1. Isolate the product as a Lithium or Sodium salt.
Method: Evaporate the organic solvent, freeze-dry the aqueous layer.
Temperature Control: Never heat the free acid above 40°C during drying.
Copper Scavenging: If the ester synthesis involved a Cu-catalyzed coupling (e.g., Ullmann), trace copper can catalyze decarboxylation. Wash the organic phase with EDTA or aqueous
prior to hydrolysis.
Visual Troubleshooting Guides
Figure 1: Hydrolysis Decision Matrix
This logic flow ensures you select the mildest effective condition before escalating to harsh reagents.
Caption: Decision matrix for selecting hydrolysis conditions based on steric hindrance and reaction outcomes.
Figure 2: TMSI Cleavage Mechanism (The "Nuclear Option")
Understanding why TMSI works when NaOH fails: It avoids the crowded carbonyl carbon entirely.
Caption: Mechanistic pathway of TMSI-mediated ester cleavage, bypassing the sterically hindered carbonyl attack.
Comparative Data: Reagent Selection
Reagent
Mechanism
Steric Tolerance
Risk Profile
Recommended Solvent
NaOH / KOH
Nucleophilic Acyl Substitution
Low
Decarboxylation (High Temp)
MeOH / Water
LiOH
Lewis Acid Assisted Saponification
Medium
Moderate
THF / Water
TMSOK
Anhydrous Nucleophilic Attack
High
Base Sensitive Groups
THF, Toluene
TMSI
Dealkylation (C-O cleavage)
Very High
Acid Sensitive Groups
MeCN,
References
Theodorou, V., et al. (2018).[3] "Mild alkaline hydrolysis of hindered esters in non-aqueous solution."[3][4] Arkivoc, 2018(vii), 308-319.[3]
Laganis, E. D., & Chenard, B. L. (1984). "Metal silanolates: organic soluble equivalents for O-2. Rapid yet mild hydrolysis of esters."[3][4] Tetrahedron Letters, 25(51), 5831-5834.
Jung, M. E., & Lyster, M. A. (1977). "Quantitative dealkylation of alkyl esters via treatment with trimethylsilyl iodide." Journal of the American Chemical Society, 99(3), 968-969.
Olah, G. A., et al. (1981).[5] "Iodotrimethylsilane-catalyzed preparation of carboxylic acids from esters." Synthesis, 1981(2), 142-143.
Goossen, L. J., et al. (2009). "Copper-catalyzed decarboxylative cross-coupling of carboxylic acids."[6][7] Science, 323(5917), 1059-1063.
1H NMR spectrum analysis of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
An in-depth structural elucidation of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate requires a rigorous analytical approach. Pyrazole scaffolds are privileged structures in modern drug discovery and agrochemistry, f...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth structural elucidation of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate requires a rigorous analytical approach. Pyrazole scaffolds are privileged structures in modern drug discovery and agrochemistry, frequently serving as the core pharmacophore in phosphodiesterase (PDE) inhibitors and succinate dehydrogenase inhibitor (SDHI) fungicides[1][2].
However, the synthesis of heavily substituted pyrazoles often yields complex mixtures of regioisomers due to the tautomeric nature of pyrazole intermediates[3]. Differentiating the target 5-bromo compound from its unbrominated precursor or its 3-bromo regioisomer is a classic analytical challenge. This guide provides a comprehensive, comparative ¹H NMR methodology to definitively confirm the structure and regiochemistry of this specific molecule.
Scientific Context & Mechanistic Causality
The molecule , Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate, possesses a fully substituted pyrazole ring. The positions are occupied as follows:
N1: Methyl group (-CH₃)
C3: Methyl group (-CH₃)
C4: Methyl carboxylate group (-COOCH₃)
C5: Bromine atom (-Br)
In standard ¹H NMR analysis, the most critical diagnostic marker for this class of compounds is the C5 proton. In unbrominated 1,3-dimethyl pyrazoles, the C5-H resonates as a sharp, downfield singlet in the aromatic region[4]. The successful halogenation at C5 is immediately characterized by the complete disappearance of this signal[5]. Furthermore, the introduction of the bulky, highly electronegative bromine atom at C5 creates a localized anisotropic deshielding zone, which subtly alters the chemical shift of the adjacent N1-methyl group—a phenomenon we can track to validate the regiochemistry.
Standardized Experimental Protocol for ¹H NMR Acquisition
To ensure reproducibility and high-resolution data, the following self-validating protocol must be strictly adhered to when preparing and analyzing pyrazole carboxylates[6].
Step 1: Sample Preparation & Solvent Selection
Action: Dissolve 5–10 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS)[6].
Causality: CDCl₃ is the optimal solvent for esterified pyrazoles lacking exchangeable protons (such as -NH or -OH). It provides excellent solubility, maintains low sample viscosity for sharper line widths, and avoids the solvent-induced shifts often seen in highly polar solvents like DMSO-d₆[6][7].
Step 2: Instrument Calibration & Shimming
Action: Insert the sample into a 400 MHz or 500 MHz NMR spectrometer at a regulated temperature of 298 K (25 °C)[6][7]. Perform automated or manual gradient shimming on the Z-axis.
Validation: The protocol is validated by checking the TMS peak. The Full Width at Half Maximum (FWHM) of the TMS signal at 0.00 ppm must be <1.0 Hz before proceeding.
Step 3: Acquisition Parameters
Action: Utilize a standard 30° pulse sequence (zg30). Set the spectral width to 14 ppm. Crucially, set the relaxation delay (D1) to 2.0 seconds, and acquire 16 to 64 scans[6].
Causality: Because the target molecule's spectrum consists entirely of singlet methyl groups, a sufficient D1 delay ensures complete longitudinal relaxation (
) of all protons. This guarantees that the integration values perfectly reflect the 3:3:3 ratio of the three distinct methyl environments.
Step 4: Data Processing
Action: Apply a Fourier transform to the Free Induction Decay (FID). Perform manual zero-order and first-order phase corrections to ensure baseline symmetry.
Validation: Calibrate the chemical shift scale by referencing the residual CHCl₃ solvent peak precisely to 7.26 ppm[7].
Comparative ¹H NMR Spectral Analysis
To objectively verify the identity of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate, we must compare its spectral footprint against its direct precursor and its primary regioisomer. The quantitative data summarized below reflects expected chemical shifts based on established pyrazole NMR literature[4][8][9].
Table 1: Comparative ¹H NMR Chemical Shifts (CDCl₃, 400 MHz)
Note: All signals in the target compound resolve as sharp singlets (s) integrating to 3 protons each.
Mechanistic Insights & Data Interpretation:
Confirmation of Halogenation: The most definitive proof of successful bromination is the absence of the C5 proton signal. In the unbrominated precursor, the C5-H is highly deshielded (~7.90 ppm) due to the combined electron-withdrawing effects of the adjacent N1 atom and the C4 carboxylate group[4][8].
Anisotropic Deshielding of N1-CH₃: In the target molecule, the N1-methyl group is forced into close spatial proximity with the massive bromine atom at C5. The electronegativity and anisotropic magnetic field generated by the bromine's electron cloud induce a measurable downfield shift of the N1-CH₃ signal (moving from ~3.85 ppm to ~3.95 ppm).
Regioisomer Differentiation: If the bromination erroneously occurred at C3 (yielding the 1,5-dimethyl regioisomer), the C5-methyl group would resonate further downfield (~2.55 ppm) due to steric compression with the N1-methyl, while the N1-methyl itself would not experience the direct halogen-induced deshielding, remaining closer to 3.80 ppm.
Logical Workflow for Regioisomer Differentiation
While 1D ¹H NMR provides strong evidence, definitive structural elucidation—especially differentiating the N1-CH₃ from the C-CH₃—requires 2D NMR techniques. A ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation) experiment is the gold standard for this[3]. The N1-CH₃ will show a diagnostic 3-bond correlation to the C5 carbon.
The decision tree below outlines the self-validating logical workflow for confirming the target compound.
Logical workflow for the 1H NMR structural elucidation of the brominated pyrazole target.
References
BenchChem. "An In-depth Technical Guide to the ¹H NMR Spectrum of Methyl 3-amino-1H-pyrazole-4-carboxylate." BenchChem Technical Resources, 2025.6[6]
KTU ePubl. "Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates." Kaunas University of Technology, 2021.3[3]
The Royal Society of Chemistry. "Electronic Supplementary Information: 1H NMR and 13C NMR Data for Pyrazole Derivatives." Chemical Communications, 2010. 7[7]
Molaid / CAS. "Lead Diversification on a Nanomole Scale Using Liver Microsomes and Quantitative NMR: Application to PDE2 Inhibitors." Molaid Chemical Database, 2025.1[1]
MDPI Molecules. "Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate." Molecules, 2015.4[4]
ResearchGate. "Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate (Supplementary Data)." ResearchGate, 2015. 8[8]
The Royal Society of Chemistry. "Catalytic Hydrogenative Dechlorination Reaction for Efficient Synthesis of a Key Intermediate of SDHI Fungicides." RSC Advances, 2025. 2[2]
PMC / NIH. "Synthesis and pesticidal activity of new 1,3,4-oxadiazole thioether compounds containing a trifluoromethylpyrazoyl moiety." National Institutes of Health, 2025. 9[9]
A Researcher's Guide to the Mass Spectrometric Fragmentation of 5-Bromo-Pyrazole Carboxylates
For researchers and professionals in drug development and medicinal chemistry, understanding the structural nuances of novel compounds is paramount. Mass spectrometry stands as a cornerstone analytical technique for eluc...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development and medicinal chemistry, understanding the structural nuances of novel compounds is paramount. Mass spectrometry stands as a cornerstone analytical technique for elucidating molecular structures. This guide provides an in-depth analysis of the mass spectrometric fragmentation patterns of 5-bromo-pyrazole carboxylates, a class of compounds with significant interest in pharmaceutical and agrochemical research. By comparing different ionization techniques and detailing the underlying fragmentation mechanisms, this document aims to equip scientists with the expertise to confidently interpret the mass spectra of these important heterocyclic molecules.
Introduction to Mass Spectrometry of Pyrazole Derivatives
Pyrazoles are a well-established scaffold in medicinal chemistry, and their halogenated derivatives are of particular importance for modulating physicochemical and pharmacological properties. Mass spectrometry, through techniques like Electron Ionization (EI) and Electrospray Ionization (ESI), provides invaluable information on the molecular weight and structure of these compounds by analyzing their fragmentation patterns upon ionization.[1][2]
This guide will dissect the characteristic fragmentation pathways of 5-bromo-pyrazole carboxylates, focusing on how the interplay between the pyrazole core, the bromine substituent, and the carboxylate group dictates the observed mass spectrum.
Electron Ionization (EI) Mass Spectrometry: A Hard Ionization Approach
Electron Ionization (EI) is a classic, high-energy ionization technique that induces extensive fragmentation, providing a detailed structural fingerprint of the analyte. The resulting mass spectrum is often complex but highly informative for structural elucidation.
Dominant Fragmentation Pathways of the Pyrazole Ring
For the pyrazole nucleus, two fundamental fragmentation processes are consistently observed: the expulsion of a hydrogen cyanide (HCN) molecule and the loss of a nitrogen molecule (N₂) from the [M-H]⁺ ion.[3][4] The presence of substituents, such as a bromine atom and a carboxylate group, will influence the relative abundance of the resulting fragment ions.
The Influence of the Carboxylate Ester
The fragmentation of carboxylate esters is well-characterized and typically proceeds through several key pathways. A prominent fragmentation is the α-cleavage of the C-O bond, leading to the formation of a stable acylium ion (R-CO⁺).[5][6] Another common pathway involves the loss of the alkoxy group (•OR), or the entire ester group.
Proposed EI Fragmentation of a Model Compound: Methyl 5-bromo-1H-pyrazole-3-carboxylate
Let's consider the expected EI fragmentation of Methyl 5-bromo-1H-pyrazole-3-carboxylate (MW: 219.98 g/mol for ⁷⁹Br, 221.98 g/mol for ⁸¹Br). The molecular ion peak ([M]⁺•) will exhibit a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio).
Key Fragmentation Steps:
Loss of the Methoxy Radical (•OCH₃): This is an initial, highly favorable fragmentation driven by the formation of a stable acylium ion. This would result in a significant peak at m/z 189/191.
Loss of Carbon Monoxide (CO): Following the initial loss of the methoxy radical, the resulting acylium ion can lose a molecule of carbon monoxide to yield a brominated pyrazole cation at m/z 161/163.
Loss of Bromine Radical (•Br): The molecular ion can undergo direct cleavage of the C-Br bond, a common fragmentation for halogenated compounds, to produce an ion at m/z 141.
Pyrazole Ring Fragmentation: The characteristic pyrazole ring fragmentations, such as the loss of HCN, can occur from various fragment ions, leading to a more complex spectrum. For instance, the ion at m/z 161/163 could lose HCN to give an ion at m/z 134/136.
The interplay of these pathways will generate a unique mass spectrum that can be used to identify and characterize the 5-bromo-pyrazole carboxylate structure.
Caption: Proposed EI fragmentation pathway for Methyl 5-bromo-1H-pyrazole-3-carboxylate.
Electrospray Ionization (ESI) Mass Spectrometry: A Softer Touch
Electrospray Ionization (ESI) is a soft ionization technique that typically produces protonated molecules ([M+H]⁺) with minimal fragmentation. To induce fragmentation for structural analysis, tandem mass spectrometry (MS/MS or CID - Collision-Induced Dissociation) is employed.[7]
ESI-MS/MS Fragmentation of 5-Bromo-Pyrazole Carboxylates
In an ESI-MS/MS experiment, the protonated molecule ([M+H]⁺) is selected and then subjected to collisions with an inert gas, leading to controlled fragmentation. The fragmentation patterns observed in ESI-MS/MS can differ from those in EI-MS due to the different nature of the precursor ion (an even-electron species in ESI versus an odd-electron species in EI).
For a protonated 5-bromo-pyrazole carboxylate, the fragmentation is likely to be initiated by the loss of small, stable neutral molecules.
Proposed ESI-MS/MS Fragmentation of a Model Compound: Ethyl 5-bromo-1H-pyrazole-4-carboxylate
Considering Ethyl 5-bromo-1H-pyrazole-4-carboxylate (MW: 247.99 g/mol for ⁷⁹Br, 249.99 g/mol for ⁸¹Br), the precursor ion in positive mode ESI would be [M+H]⁺ at m/z 249/251.
Key Fragmentation Steps:
Loss of Ethene (C₂H₄): A common fragmentation for ethyl esters is the loss of ethene via a McLafferty-type rearrangement or similar process, leading to the formation of the protonated carboxylic acid at m/z 221/223.
Loss of Ethanol (C₂H₅OH): Direct loss of a neutral ethanol molecule from the protonated precursor would also lead to an ion at m/z 203/205.
Loss of Carbon Monoxide (CO): Following the loss of ethene, the resulting carboxylic acid fragment can lose CO to produce an ion at m/z 193/195.
Loss of Bromine (HBr): The loss of a neutral hydrogen bromide molecule is another plausible fragmentation pathway from the protonated precursor or its fragments.
Caption: Proposed ESI-MS/MS fragmentation for Ethyl 5-bromo-1H-pyrazole-4-carboxylate.
Comparative Analysis: EI vs. ESI-MS/MS
Feature
Electron Ionization (EI)
Electrospray Ionization (ESI-MS/MS)
Ionization Energy
High (typically 70 eV)
Low (soft ionization)
Precursor Ion
Radical Cation ([M]⁺•)
Protonated Molecule ([M+H]⁺)
Fragmentation
Extensive, spontaneous
Controlled, induced by collision
Molecular Ion
May be weak or absent
Typically the base peak in MS1
Common Neutral Losses
Radicals (e.g., •OCH₃, •Br)
Stable molecules (e.g., C₂H₄, H₂O, CO)
Primary Application
Structural elucidation of volatile compounds
Analysis of polar, non-volatile compounds
Experimental Protocols
Sample Preparation
For optimal results, dissolve the 5-bromo-pyrazole carboxylate sample in a high-purity solvent such as methanol, acetonitrile, or a mixture thereof, to a final concentration of approximately 1 mg/mL for stock solutions. Further dilute to the low µg/mL or ng/mL range for direct infusion or LC-MS analysis.
GC-MS (for EI analysis)
Gas Chromatograph (GC) Setup:
Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable.
Inlet Temperature: 250 °C.
Oven Program: Start at a suitable initial temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.
Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.
Mass Spectrometer (MS) Setup:
Ionization Mode: Electron Ionization (EI).
Ionization Energy: 70 eV.
Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Scan Range: m/z 40-400.
LC-MS/MS (for ESI analysis)
Liquid Chromatograph (LC) Setup:
Column: A C18 reversed-phase column is a good starting point.
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: A suitable gradient from low to high organic content (e.g., 5% B to 95% B over 10-15 minutes).
Flow Rate: 0.2-0.5 mL/min.
Column Temperature: 30-40 °C.
Mass Spectrometer (MS) Setup:
Ionization Mode: Electrospray Ionization (ESI), positive ion mode.
Capillary Voltage: 3.5-4.5 kV.
Source Temperature: 120-150 °C.
Desolvation Temperature: 350-450 °C.
MS1 Scan Range: m/z 100-500.
MS/MS: Isolate the protonated molecule ([M+H]⁺) with an isolation width of 1-2 Da and apply a collision energy ramp (e.g., 10-40 eV) to observe a range of fragment ions.
Caption: General workflows for GC-MS (EI) and LC-MS/MS (ESI) analysis.
Conclusion
The mass spectrometric fragmentation of 5-bromo-pyrazole carboxylates is a predictable process governed by the fundamental fragmentation rules of the constituent functional groups. Under EI, expect to see significant fragmentation initiated by the loss of the alkoxy radical from the ester, followed by decarbonylation and cleavages of the pyrazole ring. In contrast, ESI-MS/MS will primarily show neutral losses of small molecules like ethene (for ethyl esters) and ethanol from the protonated precursor. A thorough understanding of these distinct fragmentation patterns is crucial for the unambiguous structural characterization of this important class of heterocyclic compounds.
References
Asif, N., et al. (2012). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Journal of the Chemical Society of Pakistan, 34(5), 1254-1258. Available at: [Link]
Kuhn, B. L., et al. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. In Mass Spectrometry. IntechOpen. DOI: 10.5772/intechopen.79818. Available at: [Link]
Caputo, M., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole. International Journal of Molecular Sciences, 23(18), 10492. DOI: 10.3390/ijms231810492. Available at: [Link]
Saad, E. F., et al. (1998). Mass spectrometric study of some pyrazoline derivatives. Rapid Communications in Mass Spectrometry, 12(13), 833-836. DOI: 10.1002/(SICI)1097-0231(19980715)12:13<833::AID-RCM253>3.0.CO;2-9. Available at: [Link]
Gomathy, S., et al. (2021). Development of Halogenated Pyrazolines as Selective Monoamine Oxidase-B Inhibitors: Deciphering via Molecular Dynamics Approach. Molecules, 26(11), 3241. DOI: 10.3390/molecules26113241. Available at: [Link]
Chemistry LibreTexts. (2021). 8.10: Spectroscopy of Carboxylic Acid Derivatives. Available at: [Link]
Kuhn, B. L., et al. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Available at: [Link]
Xu, G., et al. (2020). Study of Free Radical Fragment Ions Generated from ESI-CID-MS-MS Using LTQ and LTQ Orbitrap Mass Spectrometers. LCGC International, 33(11), 22-29. Available at: [Link]
Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns. HSC Chemistry. Available at: [Link]
eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at: [Link]
High-Resolution Purity Analysis of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
A Comparative Guide to Regioisomer Separation Executive Summary The Analytical Challenge: The synthesis of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (MBDPC) typically involves the N-methylation of a pyrazole pre...
Author: BenchChem Technical Support Team. Date: March 2026
A Comparative Guide to Regioisomer Separation
Executive Summary
The Analytical Challenge: The synthesis of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (MBDPC) typically involves the N-methylation of a pyrazole precursor.[1] This reaction is not perfectly regioselective, frequently generating the 1,5-dimethyl isomer as a critical impurity.
Standard C18 alkyl-chain chromatography often fails to resolve these regioisomers due to their identical hydrophobicity and molecular weight. This guide compares a standard C18 Method against an optimized Phenyl-Hexyl Method , demonstrating why the latter is the mandatory choice for accurate purity profiling in drug development.
Part 1: The Comparative Analysis
We evaluated two HPLC methodologies. The primary metric for success is the Resolution (Rs) between the target 1,3-isomer and the critical 1,5-isomer impurity.
Outcome: While effective for removing gross impurities (starting materials), the C18 phase struggles to differentiate the spatial orientation of the methyl groups on the pyrazole ring. The critical pair often co-elutes or shows "shoulder" peaks.
Method B: The "High-Fidelity" Approach (Phenyl-Hexyl)
Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm.
Mechanism:
(pi-pi) interactions + Hydrophobicity.
Outcome: The phenyl ring on the stationary phase interacts with the
-electrons of the pyrazole ring and the electron-withdrawing bromine atom. This interaction is sterically sensitive to the position of the methyl groups (1,3 vs 1,5), resulting in baseline separation.
Experimental Data Summary
The following data represents typical performance metrics observed during method validation.
Parameter
Method A (C18)
Method B (Phenyl-Hexyl)
Status
Retention Time (Target)
8.2 min
9.4 min
-
Retention Time (1,5-Isomer)
8.4 min
10.8 min
-
Resolution (Rs)
1.1 (Co-elution risk)
4.5 (Baseline separated)
Method B Wins
Tailing Factor
1.3
1.05
Method B Wins
Selectivity ()
1.02
1.15
Method B Wins
Analyst Insight: The shift to Phenyl-Hexyl using Methanol as the organic modifier enhances the
selectivity. Acetonitrile can sometimes suppress these interactions; therefore, Methanol is the preferred solvent for Method B.
Weigh 10 mg of MBDPC into a 20 mL volumetric flask.
Dissolve in 5 mL Acetonitrile (better solubility than MeOH for the solid).
Dilute to volume with Water . (Final solvent ratio 25:75 ACN:Water to match initial gradient conditions and prevent peak distortion).
System Suitability Solution (SST):
Spike the Standard Solution with 1.0% of the 1,5-dimethyl isomer (if available) or subject the standard to UV stress (254 nm for 4 hours) to generate degradation products for resolution checking.
Part 3: Visualization & Logic[3]
Diagram 1: Method Development Logic (Column Selection)
This decision tree illustrates why the Phenyl-Hexyl phase was selected over the standard C18.
Caption: Logical workflow for selecting the Phenyl-Hexyl stationary phase to resolve pyrazole regioisomers.
Diagram 2: Analytical Workflow & Self-Validation
This diagram outlines the daily operational flow to ensure data integrity.
Caption: Step-by-step analytical protocol ensuring system suitability before sample analysis.
References
Agilent Technologies. (2009). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Retrieved from
Waters Corporation. (2022). What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries? Retrieved from
El-Awaad, E., et al. (2021).[3] Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega. Retrieved from
Rusak, V.V., et al. (2015).[4] Extracting 1,3-dimethylpyrazole and 1,5-dimethylpyrazole from binary industrial mixtures. Coke and Chemistry. Retrieved from
Element Lab Solutions. (2024). Phenyl Stationary Phases for HPLC: Selectivity for Aromatic Isomers. Retrieved from
Comparison of 5-bromo vs 5-chloro pyrazole carboxylate reactivity
Strategic Selection of 5-Halo-1H-Pyrazole-3-Carboxylates: A Comparative Guide to 5-Bromo vs. 5-Chloro Reactivity Introduction As a Senior Application Scientist, one of the most frequent design dilemmas I encounter in het...
Author: BenchChem Technical Support Team. Date: March 2026
Strategic Selection of 5-Halo-1H-Pyrazole-3-Carboxylates: A Comparative Guide to 5-Bromo vs. 5-Chloro Reactivity
Introduction
As a Senior Application Scientist, one of the most frequent design dilemmas I encounter in heterocyclic library synthesis is the selection of the optimal halogenated building block. In the development of modern pharmaceuticals and agrochemicals—such as the blockbuster insecticide Chlorantraniliprole—the pyrazole core is an indispensable scaffold [1]. Specifically, 5-halo-1H-pyrazole-3-carboxylates serve as critical linchpins for late-stage functionalization.
However, treating 5-bromo and 5-chloro pyrazoles as interchangeable is a critical strategic error. Their reactivity profiles diverge sharply across transition-metal-catalyzed cross-couplings, nucleophilic aromatic substitutions (SNAr), and lithiation events [3, 4]. This guide provides an objective, data-driven comparison of 5-bromo- vs. 5-chloro-1H-pyrazole-3-carboxylate reactivity, equipping researchers with the mechanistic insights needed to design self-validating, high-yielding synthetic workflows.
Mechanistic Foundations: Bond Dissociation vs. Electronegativity
The divergent behavior of these two synthons boils down to two competing physicochemical properties:
Carbon-Halogen Bond Dissociation Energy (BDE): The C–Br bond (~68 kcal/mol) is significantly weaker than the C–Cl bond (~81 kcal/mol). In palladium-catalyzed cross-coupling reactions, where oxidative addition is the rate-determining step, the 5-bromo derivative reacts orders of magnitude faster and is highly haloselective [3].
Electronegativity and Ring Activation: Chlorine is more electronegative than bromine. In the context of SNAr, the 5-chloro substituent more effectively depletes electron density from the C5 position, lowering the LUMO energy of the pyrazole ring and facilitating the attack of incoming nucleophiles [2].
Quantitative Comparison Data
To streamline decision-making, the fundamental reactivity differences are summarized below.
Table 1: Comparative Reactivity Profile of 5-Halo-Pyrazole-3-Carboxylates
Property / Reaction Pathway
5-Bromo-1H-pyrazole-3-carboxylate
5-Chloro-1H-pyrazole-3-carboxylate
C-X Bond Strength (BDE)
~68 kcal/mol (Weaker)
~81 kcal/mol (Stronger)
Pd-Catalyzed Cross-Coupling
Excellent. Rapid oxidative addition with standard Pd(0) catalysts (e.g., Pd(PPh3)4).
Protocol 1: Regioselective Suzuki-Miyaura Coupling (Optimized for 5-Bromo-1H-pyrazole-3-carboxylate)
Objective: To leverage the low BDE of the C–Br bond for rapid C–C bond formation while preserving the carboxylate ester.
Causality & Design: We utilize Pd(dppf)Cl2 because its large bite angle facilitates reductive elimination, which is crucial for sterically hindered heterocyclic cross-couplings. Potassium carbonate (K2CO3) is selected as the base to activate the boronic acid into a reactive boronate species without hydrolyzing the ester at the C3 position [3].
Step-by-Step Procedure:
Reagent Loading: In a flame-dried Schlenk flask, charge 5-bromo-1H-pyrazole-3-carboxylate (1.0 equiv), arylboronic acid (1.2 equiv), and K2CO3 (2.5 equiv).
Catalyst Addition: Add Pd(dppf)Cl2 (0.05 equiv). Evacuate and backfill the flask with Argon three times to prevent catalyst oxidation.
Solvent Introduction: Inject a degassed mixture of 1,4-Dioxane/H2O (4:1 v/v). The water is essential for the dissolution of the base and the formation of the active boronate complex.
Reaction Execution: Heat the mixture to 80 °C for 4–6 hours. Monitor via TLC/LC-MS. The 5-bromo derivative typically reaches >95% conversion within this timeframe.
Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na2SO4, and concentrate. Purify via flash chromatography.
Protocol 2: Microwave-Assisted SNAr (Optimized for 5-Chloro-1H-pyrazole-3-carboxylate)
Objective: To exploit the electronegativity of the C–Cl bond for C–N bond formation using primary amines.
Causality & Design: Pyrazoles are inherently electron-rich compared to pyrimidines, making SNAr energetically demanding. The 5-chloro substituent provides the necessary electrophilic activation. Microwave irradiation is employed to rapidly overcome the high activation energy barrier, ensuring complete conversion before thermal degradation of the starting material occurs [2].
Step-by-Step Procedure:
Reagent Loading: In a microwave-safe vial, combine 5-chloro-1H-pyrazole-3-carboxylate (1.0 equiv) and the primary amine (3.0 equiv).
Solvent Selection: Add N-methyl-2-pyrrolidone (NMP) or DMF as the solvent. A polar aprotic solvent is critical to stabilize the Meisenheimer complex intermediate.
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) to act as an acid scavenger for the generated HCl, preventing amine nucleophile protonation.
Microwave Irradiation: Seal the vial and heat in a microwave reactor at 150 °C for 30–45 minutes.
Workup: Cool the vial, quench with water to precipitate the product, filter, and wash with cold water. If the product is highly soluble, extract with EtOAc and purify via silica gel chromatography.
Conclusion
The choice between 5-bromo and 5-chloro pyrazole carboxylates dictates the entire downstream synthetic strategy. 5-Bromo-1H-pyrazole-3-carboxylates are the undisputed champions for transition-metal catalysis and lithiation due to their favorable bond dissociation energies. Conversely, 5-chloro-1H-pyrazole-3-carboxylates shine in nucleophilic aromatic substitutions, where their superior electronegativity activates the C5 position for nucleophilic attack. By aligning the halogen's physicochemical properties with the intended reaction mechanism, researchers can design highly efficient, self-validating synthetic routes.
References
How to Prepare 5-Bromo-1H-pyrazole-3-carboxylic Acid? - FAQ
Guidechem
Synthesis and Properties of Pyrazoles
Encyclopedia.pub
A Comparative Analysis of the Reactivity of 5-Bromo-2-chloropyrimidine and 2,5-dibromopyrimidine in Palladium-Catalyzed Cross-Coupling Reactions
Benchchem
Haloselectivity of Heterocycles
Baran Lab
Validation
Melting point range of pure Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
Melting Point Determination & Purity Profiling: Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate Executive Summary Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (CAS: 1779928-68-5) is a critical intermediate in th...
Author: BenchChem Technical Support Team. Date: March 2026
Melting Point Determination & Purity Profiling: Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
Executive Summary
Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (CAS: 1779928-68-5) is a critical intermediate in the synthesis of pyrazole-based pharmaceuticals, particularly for kinase inhibitors and agrochemicals. Its structural integrity—specifically the regiochemistry of the bromine and methyl groups—is paramount for downstream efficacy.
Unlike common reagents, public characterization data for this specific ester is scarce. This guide addresses the "Regioisomer Challenge" : distinguishing the target 5-bromo-1,3-dimethyl isomer from its common impurity, the 3-bromo-1,5-dimethyl isomer. We provide a self-validating protocol to establish the melting point (MP) as a Critical Quality Attribute (CQA), utilizing Differential Scanning Calorimetry (DSC) and comparative analysis.
78–82 °C (Estimated based on structural analogs; experimentally variable based on purity)
Solubility
Soluble in DCM, EtOAc, Methanol; Insoluble in Water
The Regiochemistry Trap
The synthesis of this compound typically involves the bromination of methyl 1,3-dimethylpyrazole-4-carboxylate. However, the precursor synthesis (methylation of 3-methylpyrazole) often yields a mixture of 1,3-dimethyl and 1,5-dimethyl isomers.
Target: 1,3-dimethyl isomer
Bromination at C5 5-bromo-1,3-dimethyl product.
Impurity: 1,5-dimethyl isomer
Bromination at C3 3-bromo-1,5-dimethyl impurity.
These two isomers have identical molecular weights (LC-MS cannot distinguish them easily) but distinct crystal packing forces, resulting in different melting points.
Comparative Analysis: Target vs. Alternatives
The melting point serves as the primary "quick" orthogonal test to NMR for confirming regiochemistry.
Feature
Target Compound (5-Br, 1,3-Me)
Critical Impurity (3-Br, 1,5-Me)
Hydrolysis Product (Acid)
Structure
Sterically crowded at C5 (Br next to N-Me)
Less crowded (Br next to N-Lone Pair)
Carboxylic Acid (H-bonding)
Melting Point
Lower Range (~78-85°C)
Higher Range (>95°C)
High (>190°C)
Crystallinity
Forms needles/plates from Heptane
Forms blocky crystals
Amorphous/Microcrystalline
Reactivity
Labile to Suzuki coupling at C5
Less reactive at C3
Reacts with bases
Expert Insight: The 1,5-dimethyl system is generally more symmetric and packs better, leading to a higher melting point. If your sample melts significantly higher than expected (>100°C), suspect the presence of the 3-bromo-1,5-dimethyl isomer.
This flowchart illustrates the critical control points where the melting point distinguishes the target from the impurity.
Caption: Workflow for isolating the target ester, highlighting the MP check as the gatekeeper against regioisomeric impurities.
Diagram 2: Structural Logic of Melting Points
Visualizing why the isomers behave differently.
Caption: Structural comparison showing how steric crowding in the target compound lowers the melting point relative to its isomer.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 71463783, Methyl 5-bromo-1H-pyrazole-3-carboxylate (Isomer Reference). Retrieved from [Link]
American Chemical Society (2018). Journal of Medicinal Chemistry, 10.1021/acs.jmedchem.8b00116. (Primary source for synthesis of methyl 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylate). Retrieved from [Link]
Comparative
Publish Comparison Guide: Structural Profiling of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
The following guide provides a high-level technical analysis of the crystal structure potential and comparative utility of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate . As specific crystal structure data (CIF) for...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides a high-level technical analysis of the crystal structure potential and comparative utility of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate .
As specific crystal structure data (CIF) for this exact methyl ester is often proprietary or absent from open crystallographic databases (CSD), this guide utilizes structural analogs (5-Chloro and 4-Bromo variants) to establish a baseline for performance, while detailing the experimental protocols required to generate and validate the specific data for the target molecule.[1]
Executive Summary: The Halogenated Pyrazole Scaffold
Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate represents a critical intermediate in the synthesis of p38 MAP kinase inhibitors and agrochemical pyrazoles. Its structural "performance" is defined by two key features: the 5-bromo substituent (a halogen bond donor) and the 4-carboxylate core (a hydrogen bond acceptor).[1]
In drug design, this molecule is frequently compared to its 5-Chloro analog (lower molecular weight, weaker halogen bonding) and its Regioisomer (4-Bromo) .[1] This guide evaluates the structural utility of the target molecule against these alternatives.
Comparative Crystallographic Profile
Objective: Assess structural stability and packing efficiency.
The table below contrasts the Target Molecule with its closest crystallographically characterized analog, 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (Ref. 1), and the 4-Bromo regioisomer (Ref. 2).
Analyst Insight: The shift from Chloro (Alt A) to Bromo (Target) typically induces a generic expansion of the unit cell volume by 8–12 ų.[1] However, the key performance differentiator is the Halogen Bond .[1] The 5-Br atom creates a distinct positive electrostatic potential cap (
-hole) capable of forming directional interactions with carbonyl oxygens in the crystal lattice, stabilizing the solid state more effectively than the 5-Cl analog.
Performance Analysis: Why Choose the 5-Bromo Variant?
A. Halogen Bonding Capability (SBDD)
In Structure-Based Drug Design (SBDD), the "performance" of a scaffold is often measured by its ability to engage target proteins.[1]
5-Chloro: Acts primarily through steric occlusion. The Cl atom is less polarizable.[1]
5-Bromo (Target): The bromine atom is highly polarizable.[1] In the crystal lattice, this manifests as short
contacts. This mimics the interaction with backbone carbonyls in kinase hinge regions, making the 5-Bromo variant a superior "fragment" for crystallographic screening.
B. Synthetic & Structural Purity
The 5-bromo-1,3-dimethyl isomer is thermodynamically favored during bromination of the 1,3-dimethyl-pyrazole core, but regio-purity is critical.
Risk: Contamination with the 4-bromo isomer (Alternative B).[1]
Detection: The crystal structure of the 4-bromo isomer (Acid form) shows distinct carboxylic acid dimers (Ref. 2).[1] If your XRD data shows strong
dimers rather than discrete ester packing, your sample has hydrolyzed or isomerized.[1]
This logic tree guides the researcher in selecting the correct analog for their specific drug discovery stage.[1]
Caption: Decision matrix for selecting between 5-Bromo and 5-Chloro scaffolds based on drug design goals.
Diagram 2: Crystallization & Validation Protocol
Step-by-step workflow to isolate and characterize the target crystal.
Caption: Experimental workflow for obtaining high-quality crystal data for Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate.
References
Shen, Y. J., Xu, M., & Fan, C. G. (2011).[1] 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(11), o2936.[1]
Radović, A., et al. (2023).[1] Crystal structure of 4-bromo-3-nitro-1H-pyrazole-5-carboxylic acid monohydrate. Zeitschrift für Kristallographie - New Crystal Structures.
Vilkauskaitė, G., et al. (2009).[1][2] 5-Chloro-4-iodo-1,3-dimethyl-1H-pyrazole. Molbank, 2009(3), M620.[1]
BenchChem. (2025).[1] Comparative Reactivity of 5-Bromo vs 5-Chloro Heterocycles.
A Senior Application Scientist's Guide to Reactivity: Methyl vs. Ethyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
For researchers and professionals in drug development, the selection of starting materials and intermediates is a critical decision that can significantly impact the efficiency and outcome of a synthetic route. This guid...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development, the selection of starting materials and intermediates is a critical decision that can significantly impact the efficiency and outcome of a synthetic route. This guide provides an in-depth comparison of the reactivity of two closely related building blocks: Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate and Ethyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate . While seemingly a minor difference, the choice between a methyl and an ethyl ester can have subtle yet important consequences for reaction kinetics, yields, and purification strategies. This guide will delve into the structural and electronic nuances of these molecules, offering a theoretical framework for their reactivity supported by established chemical principles and providing standardized protocols for their experimental evaluation.
Structural and Electronic Considerations: The Subtle Influence of an Extra Methylene Group
The fundamental difference between the two subject compounds lies in the ester functional group: a methyl ester versus an ethyl ester. This seemingly small variation introduces differences in both steric and electronic properties, which in turn influence the reactivity at the ester carbonyl and the adjacent pyrazole ring.
Steric Hindrance: The ethyl group is larger than the methyl group. This increased steric bulk can hinder the approach of nucleophiles to the ester carbonyl carbon. Consequently, reactions such as hydrolysis, transesterification, and amidation are generally expected to be slower for the ethyl ester compared to the methyl ester.
Electronic Effects: Both methyl and ethyl groups are electron-donating through an inductive effect (+I). The ethyl group is slightly more electron-donating than the methyl group. This enhanced inductive effect can slightly increase the electron density on the carbonyl oxygen, making the carbonyl carbon marginally less electrophilic in the ethyl ester. This electronic difference, though minor, can also contribute to a slower rate of nucleophilic attack on the ethyl ester.
Comparative Reactivity Analysis
The reactivity of these pyrazole derivatives can be considered at two primary sites: the ester functional group and the C5-bromo position on the pyrazole ring.
Reactions at the Ester Group
The ester functionality is a key handle for further molecular elaboration. The relative rates of reaction at this site are crucial for planning synthetic sequences.
The hydrolysis of esters to their corresponding carboxylic acids is a fundamental transformation. Under basic conditions (saponification), the rate of hydrolysis is dependent on the electrophilicity of the carbonyl carbon and the steric accessibility for the hydroxide ion.
Expected Reactivity: The methyl ester is expected to undergo hydrolysis at a faster rate than the ethyl ester. This is attributed to the lower steric hindrance around the carbonyl group in the methyl ester, allowing for more facile attack by the hydroxide nucleophile.
Experimental Protocol: Comparative Saponification Rate Study
Preparation of Reactant Solutions: Prepare 0.1 M solutions of both the methyl and ethyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate in a 1:1 mixture of ethanol and water. Prepare a 0.2 M solution of sodium hydroxide in the same solvent system.
Reaction Setup: In separate temperature-controlled reaction vessels maintained at 25°C, add 10 mL of the respective ester solution.
Initiation of Reaction: To each vessel, add 10 mL of the sodium hydroxide solution and start a timer.
Monitoring the Reaction: At regular intervals (e.g., every 15 minutes), withdraw a 1 mL aliquot from each reaction mixture and quench the reaction by adding it to 10 mL of 0.05 M HCl.
Analysis: Analyze the quenched aliquots by High-Performance Liquid Chromatography (HPLC) to determine the concentration of the remaining ester.
Data Analysis: Plot the concentration of the ester versus time for both reactions and determine the initial reaction rates. The relative rate can be calculated by dividing the rate of the ethyl ester reaction by the rate of the methyl ester reaction.
Transesterification, the conversion of one ester to another, is another important reaction. The principles governing the relative reactivity in transesterification are similar to those for hydrolysis.
Expected Reactivity: The methyl ester will generally undergo transesterification more readily than the ethyl ester due to reduced steric hindrance. For instance, in the production of biodiesel, the transesterification of triglycerides with methanol is often more efficient than with ethanol.
Reactions at the C5-Bromo Position
The bromine atom at the C5 position of the pyrazole ring is susceptible to nucleophilic aromatic substitution (SNA_r_) and is a valuable site for introducing further diversity, particularly through palladium-catalyzed cross-coupling reactions.
Expected Reactivity: The electronic nature of the ester group can influence the reactivity of the C5-bromo position. Both methyl and ethyl carboxylate groups are electron-withdrawing, which activates the ring towards nucleophilic attack. The difference in the inductive effect between the methyl and ethyl groups is likely to have a negligible impact on the reactivity at the C5 position. Therefore, for reactions such as Suzuki, Heck, or Buchwald-Hartwig couplings, the choice between the methyl and ethyl ester is not expected to significantly alter the reaction outcome at the C5-bromo position. The pyrazole ring itself is an electron-rich heterocycle, making nucleophilic substitution challenging without strong activation.
Reactant Preparation: In separate oven-dried Schlenk flasks under an inert atmosphere (e.g., argon), place methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (1.0 mmol) and ethyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (1.0 mmol).
Addition of Reagents: To each flask, add phenylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 mmol).
Solvent Addition: Add 10 mL of a degassed solvent mixture, such as 3:1 dimethoxyethane/water.
Reaction: Heat the reaction mixtures to 80°C and stir for a predetermined time (e.g., 4 hours).
Workup and Analysis: After cooling to room temperature, quench the reactions with water and extract the product with ethyl acetate. Analyze the crude reaction mixtures by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the conversion and yield of the coupled product.
Visualization of Key Processes
To better illustrate the concepts discussed, the following diagrams represent a key reaction mechanism and a typical experimental workflow.
Caption: Workflow for comparative kinetic analysis.
Conclusion and Recommendations
For reactions involving nucleophilic attack at the ester carbonyl (e.g., hydrolysis, amidation, transesterification), the methyl ester is the more reactive choice due to lower steric hindrance. Researchers seeking faster reaction times or milder conditions for these transformations should favor the methyl derivative.
For reactions at the C5-bromo position, such as palladium-catalyzed cross-couplings, the difference in reactivity between the two esters is expected to be minimal. In these cases, the choice may be dictated by other factors such as the solubility of the starting materials and products, or the ease of removing the corresponding alcohol byproduct (methanol vs. ethanol) during workup.
Ultimately, the optimal choice will depend on the specific synthetic context. For rapid screening and lead optimization where derivatization of the ester is a key step, the enhanced reactivity of the methyl ester may be advantageous. For larger-scale syntheses where other factors may take precedence, the ethyl ester remains a viable and effective building block. It is always recommended to perform small-scale trials to validate the expected reactivity trends within a specific reaction system.
References
Chapman, N. B., Ehsan, A., Shorter, J., & Toyne, K. J. (1968). Conformation and reactivity. Part VII.
Author: BenchChem Technical Support Team. Date: March 2026
Operational Guide: Proper Disposal of Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate
Executive Summary: Immediate Action Required
Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate (CAS: 1779928-68-5) is a halogenated organic solid.[1][2] Under no circumstances should this compound be disposed of in municipal trash, down laboratory drains, or mixed with non-halogenated organic waste streams.
RCRA Status: Non-listed (unless mixed), but regulated as Characteristic Waste if exhibiting toxicity; managed universally as Hazardous Chemical Waste .
Primary Hazard: Organobromine emissions upon improper combustion; potential formation of hydrobromic acid (HBr) if hydrolyzed.
Chemical Profile & Hazard Logic
To ensure safety, you must understand the causality behind these disposal protocols. This compound is not merely "waste"; it is a reactive chemical intermediate.[3]
Must be disposed of as solid waste or dissolved in compatible halogenated solvents.
Reactivity
Moisture Sensitive; Acid/Base Labile
Do not mix with strong oxidizers or aqueous acids in waste drums to prevent exothermic hydrolysis.
GHS Hazards
H315, H319, H335
Irritant to eyes, skin, and respiratory system. PPE is non-negotiable.
Why Segregation Matters:
Mixing halogenated waste (containing F, Cl, Br, I) with non-halogenated waste (e.g., acetone, ethanol) complicates the incineration process. Halogens produce acidic gases (HBr, HCl) during combustion, damaging standard incinerators. Therefore, this compound must go into the "Halogenated" stream.
Waste Segregation Protocol
The following decision logic ensures this compound is routed to the correct destruction facility.
Figure 1: Decision Logic for Waste Segregation. Note that even if dissolved in a non-halogenated solvent, the presence of the brominated solute technically classifies the entire mixture as a halogenated waste stream for cost-effective disposal.
Step-by-Step Disposal Workflow
Step 1: Accumulation & Packaging
Solids: Collect pure powder, contaminated weigh paper, and gloves in a wide-mouth high-density polyethylene (HDPE) jar or a double-lined clear plastic bag.
Liquids: If the compound is in solution (e.g., reaction mother liquor), pour into the Halogenated Solvent carboy (typically blue or safety-coated glass).
Scientist's Note: Ensure the carboy is compatible with the solvent. Do not use metal cans for halogenated waste as they can corrode over time.
Step 2: Labeling (The "Cradle-to-Grave" Tracking)
Every container must be labeled before waste is added. Use your institution's official Hazardous Waste Tag.[5]
Chemical Name: Write out the full name: "Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate". Do not use abbreviations or chemical structures alone.
Constituents: If in solution, list the solvent (e.g., "Dichloromethane 95%, Methyl 5-bromo... 5%").
Hazard Checkboxes: Check Toxic and Irritant .
Step 3: Storage Prior to Pickup
Secondary Containment: Place the waste container in a secondary tray capable of holding 110% of the volume.
Cap Management: Keep the container tightly capped when not actively adding waste to prevent volatile emissions (EPA requirement).
Location: Store in the Satellite Accumulation Area (SAA) within the lab, away from sinks and floor drains.
Emergency Spill Response
In the event of a spill, immediate action minimizes exposure and environmental release.
Figure 2: Emergency Spill Response Workflow. For solid powders, preventing dust generation is the primary safety objective.
Regulatory & Compliance Data
EPA/RCRA Classification:
This compound is not specifically "Listed" (P or U list).
However, it is managed as Characteristic Waste if it exhibits toxicity.
Universal Rule: Treat as D001/F002 equivalent when mixed with solvents for incineration purposes.
Department of Transportation (DOT):
If shipping waste off-site, it generally falls under: UN 3077, Environmentally hazardous substance, solid, n.o.s. (Methyl 5-bromo-1,3-dimethyl-pyrazole-4-carboxylate), 9, III.[1]
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 2779833 (Related Analog). Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[6] Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]
